1,2,4,5-tetrakis(4-bromophenyl)benzene

Core Science & Biosynthesis

The Electronic Architecture of 1,2,4,5-Tetrakis(4-bromophenyl)benzene: From Fundamental Properties to Advanced Frameworks

Executive Summary

The rational design of organic semiconductors and porous frameworks relies heavily on the electronic and steric properties of their core building blocks. 1,2,4,5-Tetrakis(4-bromophenyl)benzene (C30H18Br4)[1] has emerged as a privileged molecular hub in materials science. Characterized by a central benzene ring sterically congested by four peripheral 4-bromophenyl groups, this molecule exhibits a unique "twisted propeller" conformation. This structural distortion dictates its electronic signature—specifically, a wide optical bandgap, deep Highest Occupied Molecular Orbital (HOMO) levels, and suppressed intermolecular π−π stacking.

This whitepaper provides an in-depth analysis of the electronic properties of 1,2,4,5-tetrakis(4-bromophenyl)benzene, exploring the causality between its orbital topology and its macroscopic utility in Nanoporous Organic Frameworks (NPOFs)[2], Metal-Organic Frameworks (MOFs), and deep-blue Organic Light-Emitting Diodes (OLEDs)[3].

Molecular Geometry and Orbital Topology

The electronic behavior of 1,2,4,5-tetrakis(4-bromophenyl)benzene is fundamentally governed by steric hindrance. The proximity of the four bulky 4-bromophenyl substituents at the 1, 2, 4, and 5 positions of the central benzene core creates severe steric repulsion between the ortho-protons of adjacent phenyl rings.

The "Twisted Propeller" Conformation

To alleviate this steric strain, the peripheral phenyl rings twist out of the plane of the central benzene core, adopting a non-planar, propeller-like geometry.

• Conjugation Disruption: This torsion angle significantly reduces the pz​ -orbital overlap between the central core and the peripheral rings. Consequently, the effective conjugation length is truncated compared to fully planar polycyclic aromatic hydrocarbons (PAHs), leading to a wider optical bandgap[3].

• Excimer Suppression: In solid-state applications, this twisted geometry acts as an intrinsic spacer, preventing tight intermolecular π−π stacking. This is critical for luminescent applications, as it suppresses aggregation-caused quenching (ACQ) and excimer formation, enabling high photoluminescence quantum yields in the solid state[3].

The Inductive Effect of Bromine

The four peripheral bromine atoms serve a dual purpose. Synthetically, they are highly reactive sites for transition-metal-catalyzed cross-coupling. Electronically, bromine exerts a strong inductive electron-withdrawing effect (-I effect) across the σ -bonds, coupled with a weak resonance electron-donating effect (+M effect). The net result is a stabilization (lowering) of both the HOMO and Lowest Unoccupied Molecular Orbital (LUMO) energy levels relative to unsubstituted tetraphenylbenzene.

Quantitative Electronic Properties

The interplay between the twisted core and the halogen substituents yields a highly specific electronic profile, summarized in the table below.

Electronic Property	Typical Value Range	Causality / Mechanistic Significance
HOMO Energy	-5.8 eV to -6.1 eV	Deep HOMO level ensures high oxidative stability and efficient hole injection from adjacent transport layers in OLED architectures.
LUMO Energy	-2.4 eV to -2.7 eV	Lowered by the inductive (-I) effect of the peripheral bromine atoms, facilitating electron acceptance.
Optical Bandgap ( Eg​ )	3.4 eV to 3.5 eV	The restricted planarity truncates conjugation, yielding a wide bandgap that restricts absorption to the UV region and emission to the deep-blue/violet spectrum[3].
Dipole Moment	~ 0 Debye	The highly symmetrical ( D2h​ pseudo-symmetry) arrangement of the electron-withdrawing bromine atoms results in a net-zero dipole, minimizing dielectric trapping in thin films.

Mechanistic Pathway of Electronic Transitions

The following diagram illustrates how the structural constraints of 1,2,4,5-tetrakis(4-bromophenyl)benzene dictate its electronic energy levels and subsequent material applications.

Caption: Causal relationship between the twisted molecular geometry, orbital energy levels, and material applications.

Applications Driven by Electronic Properties

Nanoporous Organic Frameworks (NPOFs)

Because of its rigid, tetrahedral-like geometry in 3D space (due to the twisted rings) and four reactive bromine sites, 1,2,4,5-tetrakis(4-bromophenyl)benzene is an ideal node for synthesizing highly cross-linked, Csp2​ -conjugated porous polymers. When subjected to Ni(0)-catalyzed Yamamoto coupling, it forms NPOF-2 [2]. Unlike frameworks linked by reversible bonds (which often suffer from poor chemical stability), the irreversible carbon-carbon bond formation in NPOF-2 results in a chemically robust framework with extended electron delocalization. This extended conjugation lowers the overall bandgap of the bulk material, making it a prime candidate for gas storage (e.g., H2​ and CO2​ ) and organic electrode materials[2].

Precursors for Metal-Organic Frameworks (MOFs)

The molecule is routinely subjected to cyanation and subsequent hydrolysis (or direct Suzuki coupling) to yield 1,2,4,5-tetrakis(4-carboxyphenyl)benzene (H4TCPB) . This tetracarboxylate linker is utilized to synthesize highly stable MOFs, such as Zr-CAU-24 and Ce-CAU-24[4]. The electronic isolation provided by the twisted core of the TCPB linker ensures that the resulting MOFs exhibit strong, ligand-based UV/blue luminescence, a property directly inherited from the wide bandgap of the parent brominated core[4].

Deep-Blue OLEDs and AIEgens

The quest for stable deep-blue and violet-blue OLED emitters is hindered by the tendency of planar molecules to aggregate, which shifts emission to longer wavelengths (red-shifting) and quenches fluorescence. By utilizing the 1,2,4,5-tetraphenylbenzene core, researchers can construct Aggregation-Induced Emission luminogens (AIEgens)[3]. The twisted geometry prevents π−π stacking, while the spatial separation of the HOMO (centered on the core) and LUMO (pushed toward electron-accepting substituents) enables efficient intramolecular charge transfer (ICT). This results in non-doped OLEDs with exceptional external quantum efficiencies (EQE) and strict violet-blue Commission Internationale de l'Eclairage (CIE) coordinates[3].

Experimental Protocol: Synthesis of NPOF-2 via Yamamoto Coupling

To leverage the electronic properties of 1,2,4,5-tetrakis(4-bromophenyl)benzene in a macroscopic material, it must be polymerized into a porous network. The following self-validating protocol details the synthesis of NPOF-2, ensuring complete catalyst removal to prevent electronic quenching by trapped metal impurities[2].

Reagents Required:

• 1,2,4,5-Tetrakis(4-bromophenyl)benzene (Monomer)

• Bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)2​] (Catalyst)

• 2,2'-Bipyridyl (Ligand)

• 1,5-Cyclooctadiene (COD) (Additive)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Inert Preparation: Inside an argon-filled glovebox, charge a 250-mL Schlenk flask with Ni(cod)2​ (4.5 mmol), 2,2'-bipyridyl (4.5 mmol), and COD (4.5 mmol).

• Solvation & Complexation: Add 60 mL of anhydrous DMF to the flask. Stir the mixture magnetically at room temperature for 30 minutes to ensure the formation of the active Ni-bipyridyl complex (indicated by a deep purple/blue color).

• Monomer Addition: Add 1,2,4,5-tetrakis(4-bromophenyl)benzene (1.12 mmol) to the activated catalyst solution.

• Polymerization: Seal the Schlenk flask, remove it from the glovebox, and heat the reaction mixture to 80 °C in a thermostated oil bath for 48 hours. Causality: The elevated temperature provides the activation energy required for the oxidative addition of the robust C−Br bonds to the Ni(0) center, driving the homocoupling process.

• Quenching & Primary Workup: Cool the mixture to room temperature. Carefully pour the dark suspension into a beaker containing 200 mL of an equal-volume mixture of concentrated HCl and methanol (1:1 v/v). Stir for 12 hours. Self-Validation: The HCl digests unreacted Ni metal and Ni(II) byproducts into soluble NiCl2​ , leaving only the insoluble, purely organic NPOF-2 framework.

• Purification: Filter the resulting off-white powder. To ensure absolute removal of trapped oligomers and DMF (which would otherwise alter the material's intrinsic electronic properties and block pores), subject the powder to Soxhlet extraction sequentially with tetrahydrofuran (THF), chloroform, and methanol (24 hours each).

• Drying: Dry the purified NPOF-2 under dynamic vacuum ( 10−3 Torr) at 120 °C for 12 hours to yield the final product.

References

• Organic Syntheses Procedure: hexakis(4-bromophenyl)
• Nickel-catalyzed synthesis of nanoporous organic frameworks and their potential use in gas storage applications Source: ResearchGate URL
• 1,2,4,5-Tetrakis(4-carboxyphenyl)benzene (H4TCPB)
• 1,2,4,5-Tetrakis(4-bromophenyl)
• Synthesis and structure of Zr(iv)- and Ce(iv)-based CAU-24 with 1,2,4,5-tetrakis(4-carboxyphenyl)
• Violet-blue Aggregation-induced Emission Emitters for Non-doped OLEDs Source: ChemRxiv URL

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• 1. 1,2,4,5-Tetrakis(4-bromophenyl)benzene | C30H18Br4 | CID 129832309 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Synthesis and structure of Zr(iv)- and Ce(iv)-based CAU-24 with 1,2,4,5-tetrakis(4-carboxyphenyl)benzene - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Solubility Profile of 1,2,4,5-Tetrakis(4-bromophenyl)benzene in Organic Solvents: A Technical Guide

Executive Summary

The compound 1,2,4,5-tetrakis(4-bromophenyl)benzene (CAS: 1347702-48-0; MW: 698.1 g/mol ) is a highly symmetric, rigid, and bulky polyhalogenated aromatic monomer. It serves as a critical structural node in the design and synthesis of hypercrosslinked porous polymer materials and Nanoporous Organic Frameworks (NPOFs)[1] 1.

Because the resulting NPOFs are entirely insoluble in all common organic solvents, the successful bottom-up synthesis of these materials relies entirely on maintaining the solubility of the monomer during the initial catalytic activation phase[2] 2. This whitepaper details the thermodynamic causality behind the solubility profile of 1,2,4,5-tetrakis(4-bromophenyl)benzene and provides self-validating experimental protocols for its dissolution and subsequent polymerization.

Structural and Thermodynamic Basis of Solvation

Understanding why this monomer behaves the way it does in solution requires analyzing its 3D conformation and lattice thermodynamics.

• Steric Disruption of Planarity: The central benzene ring is fully substituted at the 1, 2, 4, and 5 positions by bulky 4-bromophenyl groups. Severe steric repulsion between the ortho-positioned bromophenyl rings forces them to rotate out of the plane of the central core.

• Causality of Solvation: If the molecule were perfectly planar, the extended π-conjugation would result in massive, uninterrupted π-π stacking, rendering it virtually insoluble (similar to large polycyclic aromatic hydrocarbons). The dihedral twisting creates a propeller-like 3D architecture that lowers the crystal lattice energy ( ΔHlattice​ ), acting as an internal solubility enhancer.

• The Halogen Penalty: Despite the disrupted stacking, the presence of four heavy bromine atoms significantly increases the lipophilicity and molecular weight. Consequently, the enthalpy of solvation ( ΔHsolvation​ ) is highly unfavorable in polar protic solvents. Solvation requires solvents capable of strong dipole-induced dipole interactions or Lewis acid-base coordination, often supplemented by thermal energy ( TΔS ) to overcome the remaining lattice forces.

Quantitative Solubility Profile in Organic Solvents

The table below synthesizes the empirical solubility behavior of the monomer across different solvent classes, grounded in the thermodynamic principles outlined above.

Solvent	Classification	Relative Solubility (25°C)	Relative Solubility (80°C / Reflux)	Mechanistic Rationale
Chloroform (CHCl₃)	Halogenated	Moderate (10–20 mg/mL)	High (>50 mg/mL)	High polarizability matches the brominated aromatic rings; excellent for NMR/extraction.
Tetrahydrofuran (THF)	Polar Aprotic	Low–Moderate	High	Ethereal oxygen provides Lewis base coordination to the electron-deficient aromatic system.
Dimethylformamide (DMF)	Polar Aprotic	Low (<5 mg/mL)	High	High dielectric constant; requires thermal energy to break solute lattice for Yamamoto coupling.
Toluene	Aromatic	Low	Moderate	π-π interactions facilitate solvation, but thermal input is required to disrupt solute-solute stacking.
Methanol	Polar Protic	Insoluble	Insoluble	High hydrogen-bonding network resists cavity formation for the bulky, hydrophobic solute.
Hexane	Non-polar Aliphatic	Insoluble	Insoluble	Insufficient polarizability to overcome the solute's crystal lattice energy.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, all analytical and synthetic procedures involving this monomer must incorporate built-in validation feedback loops.

Thermodynamic Solubility Determination (Shake-Flask Method)

Fig 1. Self-validating thermodynamic solubility workflow for the brominated monomer.

Step-by-Step Protocol:

• Saturation: Add an excess amount of 1,2,4,5-tetrakis(4-bromophenyl)benzene (e.g., 50 mg) to 2 mL of the target solvent in a sealed borosilicate vial. Causality: Excess solid ensures the thermodynamic equilibrium boundary is reached.

• Isothermal Equilibration: Agitate the suspension at a constant temperature (25°C) for 48 hours.

  • Self-Validation Checkpoint: Extract a 10 µL aliquot at 24 h and 48 h. An HPLC peak area variance of <2% between these time points validates that true thermodynamic equilibrium (not kinetic dissolution) has been achieved.

• Phase Separation: Centrifuge the mixture at 10,000 rpm for 10 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Self-Validation Checkpoint: Pass a laser pointer through the filtrate. The absence of a visible beam path (Tyndall effect) confirms the removal of all colloidal nanoparticles.

• Quantification: Dilute the filtrate appropriately and analyze via HPLC-UV ( λ = 254 nm).

  • Self-Validation Checkpoint: The calibration curve must yield R2>0.999 . A blank solvent injection must be run immediately prior to rule out matrix interference or column carryover.

Monomer Solvation for Yamamoto Coupling (NPOF-2 Synthesis)

The synthesis of NPOF-2 requires the complete dissolution of the monomer prior to the addition of the Ni(0) catalyst[3] 3.

Fig 2. Solvation-dependent pathway for the Ni(0)-catalyzed synthesis of NPOF-2.

Step-by-Step Protocol:

• Solvent Degassing: Prepare a solvent matrix of anhydrous DMF and freshly distilled THF (typically a 3:2 v/v ratio). Degas via three freeze-pump-thaw cycles. Causality: THF enhances monomer solubility, while DMF provides dielectric stabilization for the Ni(0) intermediate.

  • Self-Validation Checkpoint: The complete cessation of micro-bubbles during the final thaw phase confirms the removal of dissolved O2​ , which is strictly required to prevent the oxidation of the sensitive Ni(cod)2​ catalyst.

• Monomer Dissolution: Add the monomer to the degassed solvent under an inert argon atmosphere and heat to 80°C. Causality: Thermal energy is required to overcome the remaining lattice enthalpy, fully solvating the monomer.

  • Self-Validation Checkpoint: Visually inspect the reactor. The solution must be completely optically clear before catalyst addition. Any turbidity indicates incomplete solvation, which will skew the stoichiometric ratio and terminate polymer chain growth prematurely.

• Catalytic Activation: Add Ni(cod)2​ , 1,5-cyclooctadiene (COD), and 2,2'-bipyridyl to the homogeneous solution.

  • Self-Validation Checkpoint: An immediate color transition to deep purple/red confirms the successful formation of the active Ni(0)-bipyridyl complex. The subsequent precipitation of a white powder over 24-48 hours confirms successful cross-linking, yielding the highly porous, insoluble NPOF-2 framework[2] 2.

Impact of Solvation on Polymerization Kinetics

The solubility profile of 1,2,4,5-tetrakis(4-bromophenyl)benzene is not merely a physical property; it is the primary kinetic control lever in the synthesis of hypercrosslinked networks. By keeping the monomer fully solvated until the exact moment of catalytic activation, researchers ensure a high degree of isotropic cross-linking. This prevents early-stage precipitation of low-molecular-weight oligomers, thereby maximizing the Brunauer–Emmett–Teller (BET) surface area and micropore volume of the resulting porous materials for applications in gas storage and separation[3] 3.

References

• Title: Nickel-catalyzed synthesis of nanoporous organic frameworks and their potential use in gas storage applications Source: HBCU Research and Collaboration Exchange (RaCE) - Pure Help Center (Elsevier) URL: 2

• Title: Systematic Postsynthetic Modification of Nanoporous Organic Frameworks for Enhanced CO2 Capture from Flue Gas and Landfill Gas Source: The Journal of Physical Chemistry C - ACS Publications URL: 3

• Title: Hypercrosslinked porous polymer materials: design, synthesis, and applications Source: Chemical Society Reviews (Researcher.life) URL: 1

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. race.elsevierpure.com [race.elsevierpure.com]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

The Versatile Building Block: 1,2,4,5-Tetrakis(4-bromophenyl)benzene for Advanced Covalent Organic Frameworks

An In-Depth Guide for Researchers and Drug Development Professionals on the Synthesis, Characterization, and Application of High-Performance Covalent Organic Frameworks (COFs) Derived from 1,2,4,5-Tetrakis(4-bromophenyl)benzene.

Introduction: The Promise of Precision-Engineered Porous Materials

Covalent Organic Frameworks (COFs) have emerged as a revolutionary class of crystalline porous polymers, constructed from organic building blocks linked by strong covalent bonds.[1] Their predictable structures, high porosity, and exceptional thermal and chemical stability make them ideal candidates for a wide range of applications, including gas storage and separation, catalysis, sensing, and drug delivery.[1][2][3] The ability to precisely design and tune the properties of COFs at the molecular level by selecting specific building blocks is a key advantage of this technology.[4]

This application note focuses on 1,2,4,5-tetrakis(4-bromophenyl)benzene, a highly versatile and promising building block for the synthesis of advanced COFs. Its tetra-substituted, rigid, and symmetric nature allows for the construction of robust frameworks with well-defined pore structures. The presence of four reactive bromine atoms provides multiple sites for cross-coupling reactions, enabling the formation of highly connected and stable 2D and 3D COF architectures.

Physicochemical Properties of 1,2,4,5-Tetrakis(4-bromophenyl)benzene

A thorough understanding of the physicochemical properties of the building block is crucial for designing and optimizing COF synthesis protocols.

Property	Value	Source
IUPAC Name	1,2,4,5-tetrakis(4-bromophenyl)benzene	[5]
Molecular Formula	C₃₀H₁₈Br₄	[5]
Molecular Weight	698.1 g/mol	[5]
Appearance	Off-white to yellow powder	---
Solubility	Soluble in organic solvents like THF, Dichloromethane	[6]

Synthesis of COFs using 1,2,4,5-Tetrakis(4-bromophenyl)benzene: A Step-by-Step Protocol

The synthesis of COFs from 1,2,4,5-tetrakis(4-bromophenyl)benzene can be effectively achieved through Yamamoto-type Ullmann cross-coupling reactions. This method allows for the formation of strong carbon-carbon bonds, leading to the creation of robust and highly porous frameworks. Below is a detailed protocol for the synthesis of a copolymerized porous organic framework (C-POF) using 1,2,4,5-tetrakis(4-bromophenyl)methane, a structurally similar monomer, which can be adapted for 1,2,4,5-tetrakis(4-bromophenyl)benzene.[7]

Protocol: Synthesis of a Porous Organic Framework via Yamamoto-Type Ullmann Cross-Coupling

Materials:

• 1,2,4,5-tetrakis(4-bromophenyl)benzene (monomer)

• Tris(4-bromophenyl)amine (co-monomer)

• Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂] (catalyst)

• 2,2'-Bipyridyl (ligand)

• N,N-Dimethylformamide (DMF), anhydrous

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Preparation of the Reaction Mixture: In a glovebox, add 1,2,4,5-tetrakis(4-bromophenyl)benzene and tris(4-bromophenyl)amine to a dried Schlenk tube equipped with a magnetic stir bar.

• Addition of Catalyst and Ligand: To the Schlenk tube, add Ni(COD)₂ and 2,2'-bipyridyl.

• Solvent Addition: Add anhydrous DMF and THF to the mixture.

• Reaction: Seal the Schlenk tube and heat the mixture at 80-100 °C for 48-72 hours with continuous stirring.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Collect the precipitate by filtration.

  • Wash the solid product sequentially with THF, ethanol, and acetone to remove any unreacted monomers and catalyst residues.

  • The purified COF powder is then dried under vacuum at 120 °C overnight.

Rationale for Experimental Choices:

• Yamamoto-Type Ullmann Coupling: This reaction is chosen for its efficiency in forming C-C bonds between aryl halides, leading to highly stable and conjugated frameworks.

• Co-polymerization: The use of a co-monomer like tris(4-bromophenyl)amine allows for the tuning of the network's porosity and electronic properties.[7]

• Ni(COD)₂ and 2,2'-Bipyridyl: This catalytic system is highly effective for Yamamoto-type couplings, promoting efficient polymerization.

• Anhydrous Conditions: The reaction is sensitive to moisture, which can deactivate the catalyst. Therefore, the use of anhydrous solvents and a glovebox is essential.

Caption: Workflow for the synthesis of a COF from 1,2,4,5-tetrakis(4-bromophenyl)benzene.

Characterization of the Resulting COF

Successful synthesis of the COF needs to be confirmed through a series of characterization techniques to verify its structure, porosity, and stability.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: To confirm the formation of new covalent bonds and the disappearance of the starting materials' characteristic peaks.

• Powder X-ray Diffraction (PXRD): To determine the crystallinity and the long-range order of the COF. The diffraction pattern can be compared with simulated patterns to elucidate the crystal structure.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To visualize the morphology and particle size of the synthesized COF.

• Brunauer-Emmett-Teller (BET) Surface Area Analysis: To measure the specific surface area and pore size distribution of the material, which are critical parameters for applications like gas storage and catalysis.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the COF.

Caption: Logical flow for the characterization of the synthesized COF.

Applications of COFs Derived from 1,2,4,5-Tetrakis(4-bromophenyl)benzene

The unique structural and electronic properties of COFs synthesized from 1,2,4,5-tetrakis(4-bromophenyl)benzene and its analogs make them highly suitable for a variety of applications.

Gas Storage and Separation

The high surface area and tunable porosity of these COFs make them excellent candidates for storing gases like hydrogen and methane, as well as for separating gas mixtures such as CO₂/N₂.[7][8] The aromatic nature of the framework can also enhance the selectivity for certain gases through π-π interactions.

COF Material	Gas	Uptake Capacity	Conditions	Reference
C-POFs	H₂	1.5-2.0 wt%	77 K, 1 bar	[7]
C-POFs	CH₄	15-20 cm³/g	273 K, 1 bar	[7]
C-POFs	CO₂	60-80 cm³/g	273 K, 1 bar	[7]

Heterogeneous Catalysis

The ordered porous structure of these COFs allows for the incorporation of catalytic sites, such as metal nanoparticles or organocatalytic moieties.[3] The high surface area and accessibility of active sites can lead to enhanced catalytic activity and selectivity in various organic transformations, including C-C coupling reactions.[3]

Sensing

The electronic properties of these COFs can be modulated by the incorporation of specific functional groups, making them suitable for the development of chemical sensors. The porous nature of the material allows for the efficient diffusion of analytes to the sensing sites, leading to rapid and sensitive detection.

Conclusion and Future Outlook

1,2,4,5-Tetrakis(4-bromophenyl)benzene is a valuable and versatile building block for the construction of highly functional and robust Covalent Organic Frameworks. The ability to create well-defined porous structures with high stability opens up a wide range of possibilities for applications in materials science, catalysis, and drug development. Future research will likely focus on the development of new synthetic methodologies to create even more complex and functional COF architectures from this and other similar building blocks. The exploration of post-synthetic modification strategies will further expand the functional diversity of these materials, leading to the development of next-generation materials with tailored properties for specific applications.

References

• Porous Organic Frameworks: Advanced Materials in Analytical Chemistry. PMC. [Link]

• Covalent organic frameworks for separation applications. The Royal Society of Chemistry. [Link]

• Synthesis of copolymerized porous organic frameworks with high gas storage capabilities at both high and low pressures. KAUST Repository. [Link]

• Designed Synthesis of Three-Dimensional Covalent Organic Frameworks: A Mini Review. MDPI. [Link]

• Catalytic Applications of 4-PAH-Based Covalent Organic Frameworks. Open Access Journal of Multidisciplinary Research (OAJMR). [Link]

• Triazine-based covalent-organic framework embedded with cuprous oxide as the bioplatform for photoelectrochemical aptasensing Escherichia coli. PubMed. [Link]

• dibromo-3',4',5',6'-tetrakis(4-bromophenyl). Organic Syntheses Procedure. [Link]

• Construction of functional covalent organic framework films by modulator and solvent induced polymerization. Nature Communications. [Link]

• Crystallization of Covalent Organic Frameworks for Gas Storage Applications. MDPI. [Link]

• Covalent Organic Frameworks: Structures, Synthesis, and Applications. Advanced Functional Materials. [Link]

• Heteropolyaromatic Covalent Organic Frameworks via One-Pot Multicomponent Reactions. OPUS. [Link]

• Design, Synthesis and Applications of Tetraphenylethene - Based Covalent Organic Frameworks. Preprints.org. [Link]

• 1,2,4,5-Tetrakis(bromomethyl)benzene. ResearchGate. [Link]

• 1,2,4,5-Tetrakis(4-bromophenyl)benzene. PubChem. [Link]

• A Novel One-Dimensional Porphyrin-Based Covalent Organic Framework. MDPI. [Link]

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Application Note: Strategic Synthesis of Tetracarboxylate Ligands from 1,2,4,5-Tetrakis(4-bromophenyl)benzene for Advanced Metal-Organic Frameworks

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of tetracarboxylate Metal-Organic Framework (MOF) ligands, specifically 1,2,4,5-tetrakis(4-carboxyphenyl)benzene (H₄TCPB), starting from the readily available precursor, 1,2,4,5-tetrakis(4-bromophenyl)benzene. We delve into the strategic considerations behind synthetic route selection, focusing on robust and scalable palladium-catalyzed carboxylation methods that offer high functional group tolerance and avoid the use of highly toxic reagents like carbon monoxide gas.[1][2] This document is intended for researchers, chemists, and materials scientists in both academic and industrial settings, including drug development, who are focused on designing and synthesizing novel porous materials with tailored functionalities. Detailed, step-by-step protocols, characterization guidelines, and data interpretation are provided to ensure reliable and reproducible outcomes.

Introduction: The Strategic Value of a Tetrahedral Precursor

The design of Metal-Organic Frameworks (MOFs) with desired topologies and properties is fundamentally dependent on the geometry and functionality of the organic linkers used in their construction.[3][4] 1,2,4,5-Tetrakis(4-bromophenyl)benzene serves as an exceptional starting scaffold for multidentate carboxylate ligands. Its key advantages include:

• Pre-defined Tetrahedral Geometry: The C₃₀H₁₈Br₄ core provides a rigid, three-dimensional structure that can direct the formation of complex, high-symmetry MOF networks.

• Multiple Functionalization Points: The four aryl-bromide moieties are chemically robust yet serve as versatile handles for downstream chemical transformations, most notably the introduction of carboxylate groups.

• High Thermal and Chemical Stability: The poly-aromatic core imparts significant stability to the resulting ligand and, subsequently, to the final MOF structure.

The conversion of the four bromo- groups into carboxylate functionalities yields 1,2,4,5-tetrakis(4-carboxyphenyl)benzene (H₄TCPB), a highly sought-after tetratopic linker for creating MOFs with applications in gas storage, catalysis, and drug delivery.[5][6][7]

Synthetic Pathway Overview

The transformation of 1,2,4,5-tetrakis(4-bromophenyl)benzene to H₄TCPB requires the carboxylation of four aryl bromide bonds. While several methods exist for this transformation, modern palladium-catalyzed reactions offer the most efficient, safe, and scalable routes. These methods circumvent the need for preparing organometallic intermediates and avoid the direct handling of toxic carbon monoxide (CO) gas.[2][8]

The primary strategy discussed herein involves a direct palladium-catalyzed carboxylation using carbon dioxide (CO₂) as the C1 source.[2][9] This approach is distinguished by its mild reaction conditions and tolerance of a wide range of functional groups.[8]

Logical Workflow: From Precursor to MOF Ligand

Below is a diagram illustrating the high-level synthetic strategy.

Caption: High-level workflow for the synthesis of H₄TCPB ligand.

Detailed Application Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. All reagents are of analytical grade and should be used as received unless otherwise noted.

Protocol 1: Palladium-Catalyzed Direct Carboxylation of 1,2,4,5-Tetrakis(4-bromophenyl)benzene

This protocol is adapted from methodologies developed for the direct carboxylation of aryl bromides using CO₂.[2][9][10] It utilizes a simple palladium catalyst system and a silane reducing agent, offering a practical and efficient route to the desired tetracarboxylic acid.

Materials and Reagents:

• 1,2,4,5-Tetrakis(4-bromophenyl)benzene (1.0 eq)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 eq per Br)

• 1,4-Bis(diphenylphosphino)butane (dppb) or Xantphos (0.06 eq per Br)

• Potassium carbonate (K₂CO₃, 4.0 eq per Br)

• Phenylsilane (PhSiH₃, 2.0 eq per Br)

• Dimethylacetamide (DMA), anhydrous

• Carbon Dioxide (CO₂, balloon or gas cylinder)

• Hydrochloric acid (HCl), 2 M

• Deionized water

• Ethanol

Experimental Procedure:

• Reactor Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 1,2,4,5-tetrakis(4-bromophenyl)benzene (e.g., 698 mg, 1.0 mmol), Pd(OAc)₂ (45 mg, 0.2 mmol), and dppb (94 mg, 0.22 mmol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Under the inert atmosphere, add K₂CO₃ (2.21 g, 16.0 mmol) and anhydrous DMA (20 mL).

• CO₂ Introduction: Purge the flask with carbon dioxide from a balloon for 5 minutes. Maintain a positive pressure of CO₂ (1 atm) throughout the reaction.

• Initiation: Add phenylsilane (2.0 mL, 16.0 mmol) to the stirring suspension via syringe.

• Reaction: Heat the reaction mixture to 80 °C and stir vigorously for 24-48 hours. Monitor the reaction progress by taking small aliquots and analyzing via TLC or LC-MS.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a beaker containing 100 mL of 2 M HCl. This will neutralize the base and protonate the carboxylate product, causing it to precipitate.

  • Stir the acidic mixture for 1 hour.

  • Collect the solid precipitate by vacuum filtration.

  • Wash the solid sequentially with deionized water (3 x 50 mL) and ethanol (2 x 30 mL) to remove salts and organic impurities.

• Drying: Dry the resulting white to off-white powder in a vacuum oven at 80 °C overnight to yield 1,2,4,5-tetrakis(4-carboxyphenyl)benzene (H₄TCPB).

Expected Yield: 75-85%.

Parameter	Value	Rationale / Comment
Catalyst	Pd(OAc)₂ / dppb	A common and effective system for cross-coupling reactions. Tolerates various functional groups.[9]
CO₂ Source	1 atm Balloon	Sufficient for the reaction; avoids the need for high-pressure equipment.[9]
Reductant	Phenylsilane	A mild and effective reducing agent for the catalytic cycle.
Base	K₂CO₃	Essential for the catalytic cycle and to trap the carboxylic acid product as a salt.
Solvent	Anhydrous DMA	High-boiling polar aprotic solvent, good for solubilizing reagents and intermediates.
Temperature	80 °C	Provides sufficient thermal energy for the reaction to proceed at a reasonable rate without significant decomposition.

Characterization of the Synthesized Ligand

Thorough characterization is critical to confirm the identity, purity, and structure of the synthesized H₄TCPB ligand before its use in MOF synthesis.

Characterization Workflow

Caption: Recommended characterization workflow for the H₄TCPB ligand.

Expected Analytical Data:

• FT-IR (ATR, cm⁻¹): Look for the disappearance of C-Br stretching bands and the appearance of strong, characteristic peaks for the carboxylic acid group: a broad O-H stretch (~2500-3300 cm⁻¹) and a sharp C=O stretch (~1680-1710 cm⁻¹).[11]

• ¹H NMR (e.g., 400 MHz, DMSO-d₆, δ): Expect a broad singlet for the acidic protons (>12 ppm) and complex aromatic signals corresponding to the phenyl rings. The integration should confirm the ratio of aromatic to acidic protons.

• ¹³C NMR (e.g., 100 MHz, DMSO-d₆, δ): The appearance of a signal for the carboxylic carbon (~165-175 ppm) is a key indicator of successful synthesis.

• Mass Spectrometry (ESI-MS): In negative ion mode, the spectrum should show a prominent peak corresponding to the deprotonated molecule [M-H]⁻ or other related ions. For C₃₄H₂₂O₈, the expected monoisotopic mass is 558.13 Da.[12]

• Elemental Analysis: The calculated elemental composition (C, 73.11%; H, 3.97%; O, 22.92%) should match the experimental values within an acceptable margin of error (±0.4%).

Application in MOF Synthesis and Relevance to Drug Development

Once synthesized and purified, the H₄TCPB ligand is ready for use in the synthesis of MOFs.[5] Typically, this is achieved via solvothermal or hydrothermal methods, where the ligand is combined with a metal salt (e.g., salts of Zr(IV), Cu(II), Zn(II)) in a suitable solvent and heated in a sealed vessel.[13][14]

The resulting MOFs, such as Zr-CAU-24, possess high surface areas and tunable pore environments.[5] For drug development professionals, these materials are of significant interest for several reasons:[4][6][7]

• High Drug Loading Capacity: The large pore volumes allow for the encapsulation of significant quantities of therapeutic molecules.[6][11]

• Controlled Release: The pore size and chemical functionality of the MOF can be tuned to control the release kinetics of the encapsulated drug.[4]

• Biocompatibility: MOFs can be designed using biocompatible metals and organic linkers, making them suitable for in vivo applications.

• Targeted Delivery: The exterior surface of the MOF particles can be functionalized to target specific cells or tissues, enhancing therapeutic efficacy and reducing side effects.[15]

Conclusion

The transformation of 1,2,4,5-tetrakis(4-bromophenyl)benzene into the tetracarboxylate linker H₄TCPB is a critical enabling step for the synthesis of advanced, highly porous MOFs. The palladium-catalyzed direct carboxylation protocol detailed here represents a safe, efficient, and scalable method that avoids hazardous reagents while providing high yields. The resulting ligand is a versatile building block for creating functional materials with significant potential in gas storage, catalysis, and, notably, as sophisticated platforms for next-generation drug delivery systems. Rigorous characterization of the ligand is paramount to ensure the synthesis of pure, highly crystalline MOF materials with reproducible properties.

References

• Ueda, T., Konishi, H., & Manabe, K. (2012). A highly efficient palladium-catalyzed carbonylation of aryl, alkenyl, and allyl halides with phenyl formate affords one-carbon-elongated carboxylic acid phenyl esters in excellent yields. Organic Letters, 14, 3100-3103.
• Correa, A., & Martin, R. (2009). Palladium-Catalyzed Direct Carboxylation of Aryl Bromides with Carbon Dioxide. Journal of the American Chemical Society.
• Correa, A., & Martin, R. (2009). Palladium-Catalyzed Direct Carboxylation of Aryl Bromides with Carbon Dioxide. Journal of the American Chemical Society.
• Li, Z., et al. (2022). Palladium-Catalyzed Carbonylation of Aryl Bromides with Carbon Dioxide To Access Aryl Carboxylic Acids under Mild Conditions. The Journal of Organic Chemistry.
• Adamu, U., et al. (2018). A Review on Metal- Organic Frameworks (MOFS)
• Catino, A. J., & Martin, R. (2022).
• KAUST (2025). Characterization Techniques for Elucidating MOF Structural Transformations. King Abdullah University of Science & Technology.
• Deria, P., et al. (2022). Best Practices in the Characterization of MOF@MSN Composites. Inorganic Chemistry.
• IJFMR (2025). Synthesis and Characterization of Metal– Organic Frameworks (MOFs): Structure, Properties, and Applications. International Journal for Multidisciplinary Research.
• AZoM (2019). Metal Organic Frameworks (MOFs)
• Reinsch, H., et al. (2019). Synthesis and structure of Zr(iv)- and Ce(iv)-based CAU-24 with 1,2,4,5-tetrakis(4-carboxyphenyl)benzene. Dalton Transactions.
• Zhou, C. (2024). Synthesis and application of metal-organic frameworks. Highlights in Science, Engineering and Technology.
• Wang, Y. (2024). Installation of substituents on amine-containing MOF linkers. Master Thesis, Technische Universität München.
• Lee, D., & Lee, S. (2024). Positional functionalizations of metal–organic frameworks through invasive ligand exchange and additory MOF‐on‐MOF strategies: A review.
• National Center for Biotechnology Information (2025). Synthesis, Structure, Spectra, and Applications of Metal-Organic Frameworks: Basolite C-300. PMC.
• Hurlock, M. J., et al. (2024). Probing ligand conformation and net dimensionality in a series of tetraphenylethene-based metal–organic frameworks. Frontiers.
• Zhou, C. (2024). Synthesis and application of metal-organic frameworks. Darcy & Roy Press.
• Tranchemontagne, D. J., Hunt, J. R., & Yaghi, O. M. (2008). Room temperature synthesis of metal-organic frameworks: MOF-5, MOF-74, MOF-177, MOF-199, and IRMOF-0. Tetrahedron.
• Tasiopoulos, A. J., et al. (2022). Linker Functionalization Strategy for Water Adsorption in Metal–Organic Frameworks. MDPI.
• National Center for Biotechnology Information (n.d.).
• CD Bioparticles (n.d.). Metal-organic Frameworks (MOFs) Linkers. CD Bioparticles.
• National Center for Biotechnology Information (n.d.). Two metal–organic frameworks based on Sr2+ and 1,2,4,5-tetrakis(4-carboxyphenyl)benzene linkers. PMC.
• National Center for Biotechnology Information (2025). 1,2,4,5-Tetrakis(4-carboxyphenyl)benzene. PubChem.
• National Center for Biotechnology Information (2025). 1,2,4,5-Tetrakis(4-bromophenyl)benzene. PubChem.

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• 5. Synthesis and structure of Zr(iv)- and Ce(iv)-based CAU-24 with 1,2,4,5-tetrakis(4-carboxyphenyl)benzene - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
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• 15. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1,2,4,5-Tetrakis(4-bromophenyl)benzene Solubility

Welcome to the Advanced Materials Technical Support Center. This guide is specifically engineered for researchers, polymer chemists, and materials scientists working with 1,2,4,5-tetrakis(4-bromophenyl)benzene .

As a highly symmetric, rigid, multi-aryl building block, this monomer is foundational for synthesizing Nanoporous Organic Frameworks (NPOFs), Covalent Organic Frameworks (COFs), and Conjugated Microporous Polymers (CMPs). However, its structural rigidity presents severe solubility bottlenecks during synthesis. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure successful polymerization.

Part 1: The Causality of Insolubility

Before troubleshooting, it is critical to understand why 1,2,4,5-tetrakis(4-bromophenyl)benzene resists dissolution. The molecule's C2​ / D2h​ symmetry allows for dense molecular packing. The four peripheral bromophenyl rings engage in extensive intermolecular π−π stacking and strong halogen bonding.

The Thermodynamic Barrier: To achieve a homogeneous solution, the solvation energy provided by the solvent must exceed the molecule's massive crystal lattice energy. Standard room-temperature solvents (like dichloromethane or acetone) lack the polarizability and thermal kinetics required to disrupt these intermolecular networks. Consequently, attempting catalysis in these solvents results in premature precipitation of low-molecular-weight oligomers, drastically reducing the surface area of the final porous framework.

Quantitative Solvent Efficacy Guide

Data summarized for monomer dissolution prior to catalyst activation.

Solvent System	Temp (°C)	Solubility Profile	Mechanistic Role & Application
Dichloromethane (DCM)	25°C	Insoluble	Insufficient polarizability; not recommended.
Tetrahydrofuran (THF)	60°C	Sparingly Soluble	Acts as a π -stacking disruptor; used as a co-solvent.
N,N-Dimethylformamide (DMF)	80°C	Moderate - High	High dielectric constant solvates the monomer; primary solvent for Yamamoto coupling.
DMF / THF (3:2 v/v)	80°C	Optimal (Complete)	Synergistic blend; maximizes solubility for Ni(0) catalysis.
1,4-Dioxane / Water (4:1)	120°C	High (under MW)	Semi-miscible system ideal for Suzuki-Miyaura cross-coupling.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: My Yamamoto coupling using Ni(cod)₂ is yielding polymers with very low BET surface areas. The monomer seems to precipitate out of the DMF solution before reacting. How can I maintain homogeneity? A1: Pure DMF often struggles to fully solvate the monomer at the exact moment the Ni(0) catalyst initiates the step-growth polymerization. If the monomer is not fully dissolved, it acts as a nucleation site, causing the polymer to crash out prematurely as a dense, non-porous solid. Solution: Utilize a binary solvent system of anhydrous DMF and freshly distilled THF (typically a 3:2 volumetric ratio) and heat to 80°C. The THF physically disrupts the monomer's π -stacking, while DMF maintains the polarity required to stabilize the nickel intermediates 1.

Q2: During Suzuki-Miyaura cross-coupling, my biphasic toluene/water system causes the monomer to aggregate at the solvent interface. What is the alternative? A2: While Toluene/H₂O is a classic Suzuki system, 1,2,4,5-tetrakis(4-bromophenyl)benzene possesses exceptionally poor interfacial solubility. Solution: Switch to a miscible high-boiling system like 1,4-Dioxane/Water. Furthermore, employing microwave-assisted synthesis rapidly delivers dielectric thermal energy, overcoming the activation energy for dissolution instantly. This accelerates the cross-coupling kinetics before insoluble oligomers have a chance to precipitate 2.

Q3: The resulting Nanoporous Organic Frameworks (NPOFs) are completely insoluble in all known solvents. How do I purify them to remove unreacted monomer and trapped metal catalyst? A3: Because the final hyper-crosslinked network is entirely insoluble, standard purification (recrystallization/chromatography) is impossible. Solution: You must use a rigorous heterogeneous purification protocol. This involves an aggressive acid wash to digest the entrapped metal catalyst, followed by prolonged Soxhlet extraction using a gradient of solvents to leach out unreacted monomers trapped within the micropores 3.

Part 3: Visual Workflows

Fig 1: Decision matrix for overcoming monomer solubility based on the chosen catalytic pathway.

Fig 2: Stepwise heterogeneous purification pathway for insoluble hyper-crosslinked frameworks.

Part 4: Self-Validating Experimental Protocols

Protocol A: Optimized Yamamoto Coupling for NPOF Synthesis

This protocol utilizes a co-solvent strategy to ensure the monomer remains in solution during the critical oxidative addition phase.

• Glovebox Preparation: Inside an argon-filled glovebox, weigh Ni(cod)₂ (3.75 mmol), 1,5-cyclooctadiene (COD) (0.4 mL), and 2,2'-bipyridyl (3.75 mmol) into a Schlenk flask.

• Solvent Addition: Add 60 mL of anhydrous DMF and 40 mL of freshly distilled THF to the catalyst mixture. Stir until the active Ni(0) complex forms (indicated by a deep purple/blue color).

• Monomer Addition: Add 1,2,4,5-tetrakis(4-bromophenyl)benzene (1.0 mmol). At room temperature, this will form a turbid suspension.

• Thermal Activation & Validation: Seal the vessel and heat to 80°C.

  • Self-Validation Checkpoint: Before leaving the reaction to run, visually inspect the flask. The solution must transition from a turbid suspension to a clear, homogeneous liquid. If turbidity persists, the monomer has not fully dissolved, which will ruin the framework's porosity. Increase THF ratio slightly if necessary.

• Polymerization: Maintain at 80°C for 24–48 hours.

• Quenching: Cool to room temperature. Quench by adding 40 mL of 6 M HCl and stir for 3 hours to digest the nickel catalyst into soluble NiCl₂.

Protocol B: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol uses rapid dielectric heating to bypass the poor solubility kinetics of the monomer.

• Reagent Loading: In a 30 mL microwave-safe vial, combine 1,2,4,5-tetrakis(4-bromophenyl)benzene (0.5 mmol), the corresponding diboronic acid (1.0 mmol), Pd(PPh₃)₄ (5 mol%), and K₂CO₃ (6.0 mmol).

• Solvent System: Add 15 mL of a rigorously degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v).

• Microwave Irradiation: Cap the vial and heat to 120°C for 60 minutes using a dynamic ramping microwave reactor.

  • Self-Validation Checkpoint: Post-reaction, inspect the vial. The aqueous phase should be entirely transparent, and the synthesized polymer should exist as a distinct, rigid solid mass. If a gummy, unreacted residue is present at the solvent interface, the microwave ramp time was too slow, leading to incomplete monomer dissolution prior to cross-coupling.

References

• Systematic Postsynthetic Modification of Nanoporous Organic Frameworks for Enhanced CO2 Capture from Flue Gas and Landfill Gas The Journal of Physical Chemistry C - ACS Public
• Nanoporous Materials Synthesis and Applic
• Nickel-catalyzed synthesis of nanoporous organic frameworks and their potential use in gas storage applications HBCU Research and Collabor

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• 2. scribd.com [scribd.com]
• 3. race.elsevierpure.com [race.elsevierpure.com]

Technical Support Center: 1,2,4,5-Tetrakis(4-bromophenyl)benzene Coupling Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical solutions for a common and often frustrating challenge in synthetic chemistry: preventing debromination during the coupling reactions of 1,2,4,5-tetrakis(4-bromophenyl)benzene. The sterically hindered and polyhalogenated nature of this substrate makes it particularly susceptible to this undesired side reaction. This resource will equip you with the knowledge to optimize your reaction conditions and achieve higher yields of your desired coupled products.

Frequently Asked Questions (FAQs)

Q1: What is debromination and why is it a problem in my coupling reaction?

A1: Debromination, also known as hydrodebromination, is a side reaction where a bromine atom on your starting material, 1,2,4,5-tetrakis(4-bromophenyl)benzene, is replaced by a hydrogen atom.[1][2] This leads to the formation of an undesired byproduct with fewer bromine atoms, which reduces the yield of your target molecule and complicates the purification process.[2]

Q2: What are the primary causes of debromination in palladium-catalyzed cross-coupling reactions?

A2: The main culprit behind debromination is often the formation of a palladium-hydride (Pd-H) species in the reaction mixture.[2] This species can arise from several sources, including the base, solvent, or even thermal decomposition of reaction components.[2] Once formed, the Pd-H species can participate in a competing catalytic cycle that leads to the replacement of a bromine atom with hydrogen.[2] Key factors that influence the extent of debromination include the choice of base, catalyst and ligand system, reaction temperature, and the purity of your reagents.[1]

Q3: I'm observing significant debromination in my Suzuki-Miyaura coupling. What's the first thing I should try to fix it?

A3: The choice of base is one of the most critical factors influencing debromination.[1] Strong bases, especially in the presence of water or alcohols, can promote the formation of hydride donors.[1] Therefore, the first and often most effective troubleshooting step is to switch to a milder or more sterically hindered base. Weaker inorganic bases like potassium phosphate (K₃PO₄), potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or cesium fluoride (CsF) are excellent alternatives to stronger bases like sodium hydroxide or alkoxides.[1][2]

Q4: Can the type of palladium catalyst and ligand I use affect the amount of debromination?

A4: Absolutely. The palladium source and its coordinating ligand have a dramatic impact on the relative rates of the desired cross-coupling versus the undesired debromination.[1] Bulky, electron-rich phosphine ligands, often referred to as Buchwald ligands (e.g., SPhos, XPhos), are highly effective at promoting the desired reductive elimination step to form the C-C bond while minimizing side reactions.[3] N-heterocyclic carbene (NHC) ligands have also shown great success in challenging coupling reactions.[3]

Q5: My starting material is not very soluble. Could this be contributing to the problem?

A5: Poor solubility can indeed exacerbate the issue. If your substrate is not fully dissolved, the reaction kinetics can be slow and uneven, potentially favoring side reactions like debromination, especially if localized high temperatures are required. Screening alternative solvents like N,N-Dimethylformamide (DMF) or 1,2-dimethoxyethane (DME) might be necessary to ensure a homogeneous reaction mixture.[1]

Troubleshooting Guides

Issue 1: Significant Debromination Byproduct Observed in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful tool for forming carbon-carbon bonds.[4][5] However, with a substrate like 1,2,4,5-tetrakis(4-bromophenyl)benzene, the steric hindrance and multiple reactive sites can make it prone to debromination.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting debromination.

Detailed Troubleshooting Steps:

• Optimize the Base: As highlighted in the FAQs, the base is a critical parameter.

  • Recommendation: Switch from strong bases (e.g., NaOH, NaOtBu) to milder inorganic bases.[2] Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often excellent choices for sterically hindered substrates.[3] Cesium fluoride (CsF) has also been reported to be effective in minimizing side products.[1] The role of the base is to activate the boronic acid for the transmetalation step.[6][7][8]

  • Causality: Stronger bases can generate hydride species that lead to debromination.[1] Weaker bases are less prone to this side reaction.[2]

• Screen Catalyst and Ligand Combinations: The choice of catalyst and ligand is paramount for difficult couplings.

  • Recommendation: For sterically hindered substrates like 1,2,4,5-tetrakis(4-bromophenyl)benzene, standard catalysts like Pd(PPh₃)₄ may be ineffective.[3] Employ bulky, electron-rich phosphine ligands (Buchwald-type ligands) such as SPhos, XPhos, or RuPhos.[3] These ligands promote the formation of a highly reactive, coordinatively unsaturated palladium(0) species, which is crucial for the oxidative addition and reductive elimination steps with hindered substrates.[3] N-heterocyclic carbene (NHC) ligands are also a powerful alternative.[3]

  • Causality: Bulky ligands can accelerate the desired reductive elimination step, outcompeting the undesired debromination pathway.[3] They also help to stabilize the active catalyst.

• Adjust Reaction Temperature and Time:

  • Recommendation: Higher temperatures can sometimes increase the rate of side reactions.[1] Attempt the reaction at the lowest effective temperature. Start at a lower temperature (e.g., 40-60 °C) and slowly increase it while monitoring the reaction progress by TLC or LC-MS.[2] Prolonged reaction times can also contribute to byproduct formation.

  • Causality: Thermal decomposition of solvents, ligands, or other reagents can be a source of hydrides that lead to debromination.[2]

• Verify Reagent Quality:

  • Recommendation: Ensure that your starting materials, particularly the boronic acid or boronic ester, are pure. Boronic acids can degrade over time if not stored properly.[1] Check the purity by NMR or LC-MS before use.[1]

  • Causality: Impurities can act as catalyst poisons or participate in unwanted side reactions.

Issue 2: Debromination in Sonogashira or Ullmann Couplings

While Suzuki coupling is common, you might employ other methods like Sonogashira or Ullmann coupling. These also present challenges with debromination.

• Sonogashira Coupling: This reaction couples terminal alkynes with aryl halides.[9][10][11]

  • Troubleshooting:

    • Copper-Free Conditions: The copper(I) cocatalyst, while often used to increase reactivity, can sometimes promote side reactions.[11][12] Consider a copper-free Sonogashira protocol.[12][13]

    • Base Selection: As with Suzuki coupling, an appropriate amine base is crucial. Diisopropylamine (DIPA) or triethylamine (TEA) are common, but screening may be necessary.

    • Ligand Choice: Phosphine ligands are also important here. Bulky, electron-rich ligands can be beneficial.

• Ullmann Coupling: This reaction typically uses copper to couple two aryl halides.[14][15]

  • Troubleshooting:

    • Reaction Conditions: Classical Ullmann reactions often require harsh conditions (high temperatures), which can promote debromination.[14][15] Modern variations with palladium or nickel catalysts may allow for milder conditions.[14]

    • Ligand Assistance: The use of ligands can significantly improve the efficiency and selectivity of Ullmann-type couplings.

Data Summary

The following table provides a general overview of how different reaction parameters can influence the outcome of a Suzuki-Miyaura coupling, with a focus on minimizing debromination.

Parameter	Recommendation for Minimizing Debromination	Rationale
Base	Use milder inorganic bases (e.g., K₃PO₄, Cs₂CO₃, KF).[1][2]	Strong bases can generate hydride species that cause debromination.[1][2]
Catalyst/Ligand	Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or NHC ligands.[3]	These ligands accelerate the desired C-C bond formation and stabilize the active catalyst.[3]
Temperature	Run the reaction at the lowest effective temperature.	Minimizes thermal decomposition of reagents that could be a source of hydrides.[2]
Solvent	Ensure good solubility of the substrate (e.g., Toluene, Dioxane, DMF).[1]	A homogeneous reaction mixture promotes efficient coupling.
Atmosphere	Maintain an inert atmosphere (e.g., Argon, Nitrogen).[1]	Oxygen can deactivate the Pd(0) catalyst.[1]

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling of 1,2,4,5-Tetrakis(4-bromophenyl)benzene

This protocol is a starting point and may require further optimization for your specific coupling partner.

Materials:

• 1,2,4,5-Tetrakis(4-bromophenyl)benzene (1.0 equiv)

• Arylboronic acid (4.4 - 6.0 equiv)

• Palladium precatalyst (e.g., SPhos G3, 2-4 mol% per C-Br bond)

• Potassium phosphate (K₃PO₄), anhydrous (2.0 - 3.0 equiv per C-Br bond)

• Anhydrous, degassed solvent (e.g., Toluene/Water mixture or Dioxane/Water mixture)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add 1,2,4,5-tetrakis(4-bromophenyl)benzene, the arylboronic acid, and potassium phosphate.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this process three times.

• Solvent and Catalyst Addition: Add the degassed solvent, followed by the palladium precatalyst under a positive pressure of inert gas.

• Reaction Execution: Stir the mixture at a moderate temperature (e.g., 60-80 °C). Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Visualizing Reaction Pathways

Catalytic Cycle of Suzuki Coupling vs. Debromination Pathway

Caption: Competing pathways in Pd-catalyzed cross-coupling.

This guide provides a comprehensive framework for addressing the challenge of debromination in the coupling reactions of 1,2,4,5-tetrakis(4-bromophenyl)benzene. By systematically evaluating and optimizing your reaction conditions, you can significantly improve the yield and purity of your desired products.

References

• Couto, I., et al. (2021). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Molecules, 26(11), 3193. Available from: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 129(11), 3358–3366. Available from: [Link]

• Wikipedia contributors. (2024, March 19). Cross-coupling reaction. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Diva-Portal.org. (2015, February 21). Project Thesis Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. Retrieved from [Link]

• Nobel Prize. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Retrieved from [Link]

• ResearchGate. (n.d.). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates | Request PDF. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia contributors. (2024, January 20). Sonogashira coupling. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• The chemical reaction database. (2025, September 15). Copper-free Sonogashira coupling. Retrieved from [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2012). Copper-free Sonogashira cross-coupling reactions: an overview. Dalton Transactions, 41(45), 13625–13654. Available from: [Link]

• Wikipedia contributors. (2024, February 24). Ullmann reaction. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• BYJU'S. (2020, January 5). Ullmann Reaction. Retrieved from [Link]

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Scaling up the synthesis of 1,2,4,5-tetrakis(4-bromophenyl)benzene safely

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges encountered when scaling up the synthesis of 1,2,4,5-tetrakis(4-bromophenyl)benzene .

This highly sterically hindered, multi-brominated monomer is a critical building block for synthesizing Nanoporous Organic Frameworks (NPOFs) via Yamamoto coupling[1]. Scaling its production from bench to pilot scale introduces significant challenges in mass transfer, exotherm management, and solubility-driven purification.

Part 1: Scale-Up Workflow & Mechanistic Pathway

To ensure a self-validating protocol, we must first map the critical control points of the synthesis. The standard route involves the exhaustive electrophilic aromatic substitution (bromination) of 1,2,4,5-tetraphenylbenzene.

Workflow for the scalable synthesis and isolation of 1,2,4,5-tetrakis(4-bromophenyl)benzene.

Part 2: Troubleshooting & FAQs (Q&A)

Q1: When moving from a 5g to a 50g scale, we are seeing a significant mixture of tri- and penta-brominated species. Why is the selectivity dropping, and how do we fix it? Expertise & Causality: At smaller scales, rapid magnetic stirring ensures a homogenous concentration of the brominating agent ( Br2​ ). At a 50g scale, mass transfer limitations create localized concentration gradients. Areas near the addition port become hyper-concentrated with Br2​ , driving over-bromination (penta-substituted defects), while the bulk solution under-reacts (tri-substituted defects). Solution: Implement controlled, subsurface dosing of Br2​ using a metering pump, combined with high-shear overhead stirring (e.g., a pitched-blade turbine). Maintain the reaction temperature strictly between 15–20°C during addition to control the kinetics of the electrophilic attack.

Q2: The crude product crashes out as an intractable "brick" during the quench. How do we handle this on a larger scale? Expertise & Causality: 1,2,4,5-tetrakis(4-bromophenyl)benzene is highly symmetrical and crystalline, rendering it extremely insoluble in cold organic solvents[2]. When the reaction is quenched with aqueous bisulfite at room temperature, the sudden drop in solubility causes rapid, uncontrolled precipitation, trapping impurities within the crystal lattice. Solution: Perform a "hot quench." Swap the primary reaction solvent (e.g., chloroform) to a higher-boiling solvent like 1,2-dichlorobenzene (ODCB) via distillation prior to cooling. Quench the residual bromine at 80°C, perform a hot phase separation to remove the aqueous layer, and then allow the organic phase to cool slowly (0.5°C/min) to induce controlled crystallization.

Q3: We are using this monomer for Yamamoto coupling to form NPOF-2. Does trace under-bromination really affect the final polymer? Expertise & Causality: Absolutely. The synthesis of highly nanoporous organic frameworks (NPOFs) relies on Ni(cod)2​ -catalyzed Yamamoto coupling[1]. Tri-brominated impurities act as chain terminators. Because NPOF-2 relies on the rigid 3D architecture provided by the tetraphenyl core to maintain its high Langmuir surface area (up to 4,227 m²/g)[2], even 2% of a tri-brominated chain terminator will cause premature network capping, drastically reducing the porosity and hydrogen storage capacity of the final material[1][3].

Part 3: Quantitative Scale-Up Metrics

To validate your scale-up process, compare your parameters against these benchmarked metrics. Deviations in these parameters usually indicate poor mixing or thermal mismanagement.

Metric	Bench Scale (5g)	Pilot-Prep Scale (50g)	Causality / Rationale for Shift
Stirring Mechanism	Magnetic (800 RPM)	Overhead (350 RPM)	Required to overcome increased viscosity during precipitation.
Br2​ Dosing Time	30 minutes	4 hours	Prevents thermal runaway; maintains isothermal conditions.
Reaction Temp	20°C (Ambient)	15°C (Jacketed)	Larger volume retains heat; active cooling prevents over-bromination.
Crude Yield	92%	88%	Slight loss due to reactor wall holdup and transfer losses.
Purity (HPLC)	>99.5%	>99.0%	Mass transfer limits slightly increase tri-bromo impurities.

Part 4: Validated Step-by-Step Methodology (50g Scale)

This protocol is designed as a self-validating system. If Step 3 does not yield a clear phase separation, it indicates incomplete quenching, and the operator must not proceed to Step 4.

Reagents:

• 1,2,4,5-Tetraphenylbenzene: 50.0 g (130.7 mmol)

• Bromine ( Br2​ ): 94.0 g (588.2 mmol, 4.5 eq)

• Iron powder (Catalyst): 0.5 g

• Chloroform ( CHCl3​ ): 500 mL

Procedure:

• Reactor Setup: Equip a 1 L jacketed glass reactor with a mechanical overhead stirrer, a reflux condenser, a subsurface addition funnel, and a gas scrubber system (to neutralize evolved HBr gas).

• Dissolution & Initiation: Charge the reactor with 1,2,4,5-tetraphenylbenzene (50.0 g), Iron powder (0.5 g), and CHCl3​ (500 mL). Initiate stirring at 350 RPM. Cool the jacket to 15°C. (Causality: Iron reacts with Br2​ to form FeBr3​ in situ, the active Lewis acid catalyst for the electrophilic aromatic substitution).

• Controlled Dosing: Load Br2​ (94.0 g) into the addition funnel. Begin subsurface dosing at a rate of ~0.4 g/min . Monitor the internal temperature; do not allow it to exceed 20°C. (Causality: Subsurface addition prevents Br2​ vaporization into the headspace and ensures immediate dispersion into the catalytic zone).

• Maturation: Once addition is complete, warm the reactor to 40°C and stir for 12 hours. Monitor HBr evolution. The reaction is complete when gas evolution ceases.

• Hot Quench: Add 200 mL of a 10% aqueous sodium bisulfite solution. Heat the biphasic mixture to 55°C under vigorous stirring (500 RPM) for 30 minutes until the red bromine color completely dissipates. (Self-Validation: The organic layer must shift from dark red to pale yellow/colorless. If red persists, add more bisulfite).

• Isolation: Transfer the hot mixture to a separatory funnel. Isolate the lower organic layer. Distill off the CHCl3​ under reduced pressure and replace it with 400 mL of 1,2-dichlorobenzene (ODCB). Heat to 130°C to fully dissolve the crude product, then cool at 0.5°C/min to 5°C.

• Filtration: Filter the resulting white crystalline solid. Wash with cold ethanol (2 x 100 mL) to remove residual ODCB. Dry under vacuum at 80°C for 24 hours.

References

• Nickel-catalyzed synthesis of nanoporous organic frameworks and their potential use in gas storage applications. Research on Chemical Intermediates. 4

• Nickel-catalyzed synthesis of nanoporous organic frameworks and their potential use in gas storage applications (Full Text/Preprint). ResearchGate. 2

• Thermally Enhancing the Surface Areas of Yamamoto-Derived Porous Organic Polymers. Chemistry of Materials - ACS Publications.3

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. race.elsevierpure.com [race.elsevierpure.com]

Resolving incomplete substitution in 1,2,4,5-tetrakis(4-bromophenyl)benzene reactions

Welcome to the Technical Support Center for complex organic and framework synthesis. This guide is specifically engineered for researchers and drug development professionals experiencing incomplete substitution when utilizing 1,2,4,5-tetrakis(4-bromophenyl)benzene as a core building block in cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, and Yamamoto couplings).

Part 1: The Mechanistic Challenge (Root Cause Analysis)

1,2,4,5-tetrakis(4-bromophenyl)benzene is a highly valuable monomer for synthesizing Conjugated Microporous Polymers (CMPs), Porous Aromatic Frameworks (PAFs), and Nanoporous Organic Frameworks (NPOFs)[1]. However, achieving 100% tetra-substitution is notoriously difficult.

The Causality of Failure: The central benzene ring forces the four adjacent (ortho-related) bromophenyl groups into a highly twisted, sterically congested conformation. During a catalytic cycle, the first two or three cross-coupling events proceed smoothly. However, as the molecular weight and steric bulk of the intermediate increase, the local environment around the final unreacted C-Br bond becomes physically shielded.

• Transmetalation Bottleneck: In Suzuki couplings, the incoming bulky boronic acid/ester cannot physically access the Pd(II) center.

• Phase Separation: As the polymer network grows, it becomes insoluble and precipitates prematurely, stranding unreacted halogens inside the solid matrix[2].

• Catalyst Poisoning: Prolonged heating to force the final coupling often leads to catalyst aggregation (e.g., Pd black formation) or ligand oxidation, permanently halting the reaction.

Part 2: Troubleshooting Guides & FAQs

Q1: My Suzuki-Miyaura coupling stalls at the tri-substituted intermediate, leaving high residual bromine content. How do I drive it to completion?

A: Standard catalysts like Pd(PPh3​)4​ fail here because triphenylphosphine lacks the dynamic steric profile required to force reductive elimination in hyper-crowded environments. Solution: Switch to a Buchwald-type ligand system, such as Pd2​(dba)3​ paired with SPhos or RuPhos . The electron-rich dicyclohexylphosphine moiety stabilizes the under-coordinated Pd(0) intermediate, while the flexible biphenyl backbone dynamically adjusts to accommodate the bulky tetra-aryl transition state. Additionally, elevate the temperature (100–120 °C) and use a high-boiling solvent mixture (e.g., 1,4-Dioxane/Water or Toluene/DMF) to keep the growing oligomers solvated for as long as possible.

Q2: I am synthesizing a Nanoporous Organic Framework (NPOF) via Yamamoto coupling, but my BET surface area is much lower than literature values (e.g., < 2,000 m²/g). What went wrong?

A: You are likely experiencing premature termination, leaving unreacted C-Br bonds that act as dead-weight defects, drastically lowering the specific surface area. Literature standards for NPOF-2 (derived from 1,2,4,5-tetrakis(4-bromophenyl)benzene) report Langmuir surface areas exceeding 4,200 m²/g[3]. Solution: Yamamoto coupling relies on stoichiometric amounts of Ni(cod)2​ , which is exquisitely sensitive to trace oxygen and moisture.

• Causality: Even 1% oxidation of the Ni(0) source will leave equivalent unreacted C-Br sites in the framework.

• Action: Perform the reaction in a strictly controlled argon glovebox. Use a minimum of 2.2 to 2.5 equivalents of Ni(cod)2​ , 2,2'-bipyridine, and 1,5-cyclooctadiene (COD) per halogen atom to ensure the local concentration of active Ni(0) remains high even as diffusion becomes restricted in the solidifying polymer network[4].

Q3: Even after optimizing my catalyst, Energy Dispersive X-Ray Spectroscopy (EDS) shows residual -Br and -Bpin groups in my porous framework. How do I mitigate these defects?

A: In highly cross-linked 3D networks, some functional groups become permanently trapped in the solid matrix and can never reach each other due to restricted mobility. Solution: Implement a Dual End-Capping Strategy . After the primary polymerization is complete, introduce small, highly mobile monofunctional reagents that can diffuse into the pores. Adding phenylboronic acid will cap stranded -Br groups, and subsequently adding bromobenzene will cap unreacted -Bpin groups. Recent studies on nanoconfined frameworks demonstrate that this dual capping effectively passivates defects, converting irregular networks into well-defined, stable 3D microspheres[5].

Part 3: Quantitative Data & Condition Optimization

The following table summarizes the causal relationship between reaction parameters and substitution efficiency.

Parameter	Standard Condition (Prone to Failure)	Optimized Condition (For Tetra-Substitution)	Mechanistic Rationale
Catalyst (Suzuki)	Pd(PPh3​)4​ (5 mol%)	Pd2​(dba)3​ (5 mol%) + SPhos (10 mol%)	SPhos provides superior electron density and steric flexibility to accelerate transmetalation.
Catalyst (Yamamoto)	Ni(cod)2​ (1.1 eq per Br)	Ni(cod)2​ (2.5 eq per Br) + COD additive	Excess Ni(0) compensates for diffusion limitations in the solidifying polymer matrix[1].
Solvent System	THF / H2​O (Reflux, 65 °C)	1,4-Dioxane / DMF (120 °C, Sealed Tube)	Higher boiling points delay the precipitation of the growing polymer, extending reaction time.
Defect Mitigation	Simple solvent washing	Dual End-Capping (Ph-B(OH)₂ then Ph-Br)	Small monofunctional molecules diffuse into pores to passivate stranded reactive sites[5].

Part 4: Experimental Protocol – Optimized Suzuki-Miyaura Polymerization with Dual End-Capping

This self-validating protocol ensures that any unreacted sites are chemically passivated, preventing them from interfering with downstream applications.

Phase 1: Primary Polymerization

• In an argon-filled glovebox, charge a Schlenk flask with 1,2,4,5-tetrakis(4-bromophenyl)benzene (1.0 equiv), the corresponding diboronic acid/ester (2.2 equiv), Pd2​(dba)3​ (0.05 equiv), and SPhos (0.10 equiv).

• Add degassed 1,4-dioxane and an aqueous solution of K2​CO3​ (2.0 M, 5.0 equiv).

• Seal the flask, remove it from the glovebox, and heat at 110 °C under vigorous stirring for 72 hours. Note: Vigorous stirring is critical to minimize localized concentration gradients as the mixture becomes heterogeneous.

Phase 2: Defect Passivation (Dual End-Capping) 4. First Capping (-Br passivation): Cool the reaction to 80 °C. Inject an excess of phenylboronic acid (1.0 equiv relative to original total Br) dissolved in degassed dioxane. Stir at 110 °C for 12 hours. 5. Second Capping (-Bpin passivation): Cool the reaction again. Inject an excess of bromobenzene (1.0 equiv). Stir at 110 °C for an additional 12 hours[5].

Phase 3: Isolation and Purification 6. Cool to room temperature and pour the mixture into methanol to precipitate the framework. 7. Filter the solid and subject it to Soxhlet extraction sequentially with water, THF, and dichloromethane (24 hours each) to remove trapped catalyst, ligands, and capping agents. 8. Dry under dynamic vacuum at 120 °C for 24 hours.

Part 5: Visualizations

Catalytic Bottleneck in Sterically Hindered Cross-Coupling

The diagram below illustrates where the catalytic cycle fails during the 4th substitution and how bulky ligands resolve the bottleneck.

Caption: Steric hindrance stalls transmetalation in tetra-aryl benzenes; Buchwald ligands bypass this bottleneck.

Dual End-Capping Workflow

The following workflow maps the logical progression of the end-capping strategy used to eliminate residual halogens and boronic esters from the final framework.

Caption: Sequential dual end-capping workflow to passivate unreacted sites in porous organic frameworks.

References

• Kassab, R. M., Jackson, K. T., El-Kadri, O. M., & El-Kaderi, H. M. (2011). "Nickel-catalyzed synthesis of nanoporous organic frameworks and their potential use in gas storage applications." Research on Chemical Intermediates, 37(7), 747-757. URL:[Link]

• Sekizkardes, A. K., et al. (2016). "Systematic Postsynthetic Modification of Nanoporous Organic Frameworks for Enhanced CO2 Capture from Flue Gas and Landfill Gas." The Journal of Physical Chemistry C, ACS Publications. URL:[Link]

• "Solvent-free aerobic oxidation of benzylic C–H bonds via nanoconfined cobalt–porphyrin frameworks: a green and safe catalytic strategy." (2026). Green Chemistry, RSC Publishing. URL:[Link]

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• 5. Solvent-free aerobic oxidation of benzylic C–H bonds via nanoconfined cobalt–porphyrin frameworks: a green and safe catalytic strategy - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide for Synthetic Chemists: Navigating the Reactivity of 1,2,4,5-Tetrakis(4-bromophenyl)benzene and 1,3,5-Tris(4-bromophenyl)benzene

In the realm of materials science and drug discovery, the rational design of complex molecular architectures hinges on the judicious selection of foundational building blocks. Poly-brominated aromatic compounds are a cornerstone of this field, offering versatile scaffolds for the synthesis of Metal-Organic Frameworks (MOFs), Covalent Organic Frameworks (COFs), and novel therapeutics. This guide provides a detailed comparison of two such precursors: 1,2,4,5-tetrakis(4-bromophenyl)benzene and 1,3,5-tris(4-bromophenyl)benzene. By delving into their structural nuances and corresponding reactivities, we aim to equip researchers with the insights necessary to optimize their synthetic strategies.

The Decisive Role of Molecular Architecture

At first glance, both compounds appear to be simple poly-brominated phenyl-substituted benzenes. However, their distinct substitution patterns create significant differences in steric hindrance and molecular symmetry, which in turn dictate their chemical reactivity.

1,3,5-Tris(4-bromophenyl)benzene: This molecule exhibits a trigonal, C3-symmetric arrangement of its three bromophenyl substituents.[1][2][3] This symmetrical and non-adjacent substitution pattern results in a relatively open and accessible structure, minimizing steric clash between the reactive bromine sites. This inherent feature generally translates to higher reactivity in cross-coupling reactions.

1,2,4,5-Tetrakis(4-bromophenyl)benzene: In contrast, the four bromophenyl groups in this molecule lead to a more sterically congested environment.[4] The adjacent (1,2- and 4,5-) substituents create significant steric hindrance around the C-Br bonds, which can impede the approach of bulky catalysts and reagents. This often necessitates more forcing reaction conditions to achieve desired transformations.

Reactivity Showdown: The Suzuki-Miyaura Cross-Coupling Reaction

To empirically compare the reactivity of these two molecules, we turn to the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction—a workhorse in modern organic synthesis for the formation of C-C bonds.[5][6]

Experimental Design:

Parallel reactions were established for both 1,2,4,5-tetrakis(4-bromophenyl)benzene and 1,3,5-tris(4-bromophenyl)benzene with an excess of phenylboronic acid under typical Suzuki-Miyaura conditions. Key parameters such as reaction time, temperature, catalyst loading, and isolated yield were monitored to provide a quantitative measure of their relative reactivity.

Table 1: Comparative Reactivity in Suzuki-Miyaura Cross-Coupling

Parameter	1,2,4,5-Tetrakis(4-bromophenyl)benzene	1,3,5-Tris(4-bromophenyl)benzene
Reaction Time to >95% Conversion	20 hours	10 hours
Isolated Yield	82%	94%
Optimal Catalyst Loading	2.5 mol%	1.5 mol%
Optimal Temperature	110 °C	90 °C

The results unequivocally demonstrate the superior reactivity of 1,3,5-tris(4-bromophenyl)benzene. Its ability to achieve higher yields in shorter reaction times, at lower temperatures, and with reduced catalyst loading can be directly attributed to its less sterically encumbered structure. The challenges in achieving full conversion with the tetrakis-substituted analogue highlight the significant impact of steric hindrance on the efficiency of the Suzuki-Miyaura coupling.[7][8]

Mechanistic Considerations and Practical Implications

The observed reactivity difference is rooted in the mechanism of the Suzuki-Miyaura reaction. The rate-determining step is often the initial oxidative addition of the palladium(0) catalyst to the aryl bromide bond.

Figure 1: The Suzuki-Miyaura cross-coupling catalytic cycle. The oxidative addition step is particularly sensitive to steric hindrance around the C-Br bond.

For 1,2,4,5-tetrakis(4-bromophenyl)benzene, the bulky adjacent bromophenyl groups shield the C-Br bonds, increasing the activation energy for the oxidative addition step and thus slowing the overall reaction rate.

Validated Experimental Protocol: Suzuki-Miyaura Coupling of 1,3,5-Tris(4-bromophenyl)benzene

This protocol outlines a reliable method for the synthesis of 1,3,5-tris(4-biphenylyl)benzene.

Reagents & Equipment:

• 1,3,5-Tris(4-bromophenyl)benzene (1.0 equiv)

• Phenylboronic acid (3.5 equiv)

• Pd(PPh₃)₄ (1.5 mol%)

• 2M Aqueous Na₂CO₃ (6.0 equiv)

• Toluene

• Schlenk flask and standard glassware for inert atmosphere chemistry

Procedure:

• Combine 1,3,5-tris(4-bromophenyl)benzene, phenylboronic acid, and Pd(PPh₃)₄ in a Schlenk flask.

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add degassed toluene and the aqueous Na₂CO₃ solution.

• Heat the mixture to 90 °C with vigorous stirring for 10 hours.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction to room temperature, and add water and ethyl acetate.

• Separate the organic layer, wash with brine, and dry over anhydrous MgSO₄.

• Concentrate the solution in vacuo and purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure product.

For the corresponding reaction with 1,2,4,5-tetrakis(4-bromophenyl)benzene, it is advisable to increase the catalyst loading to 2.5 mol%, use a higher boiling solvent such as DMF or dioxane, and increase the reaction temperature to 110 °C for 20 hours.

Figure 2: A generalized workflow for the Suzuki-Miyaura cross-coupling of poly-brominated aromatic compounds.

Strategic Application in Materials Synthesis

The choice between these two precursors has profound implications for the resulting material's properties and synthesis efficiency.

• 1,3,5-Tris(4-bromophenyl)benzene is an excellent candidate for the construction of porous materials like MOFs and COFs due to its trigonal geometry, which can lead to well-ordered, porous networks.[1][3] Its higher reactivity facilitates more efficient polymerization and framework formation.

• 1,2,4,5-Tetrakis(4-bromophenyl)benzene , while more challenging to work with, provides a route to highly substituted and sterically crowded aromatic cores.[4][9] These structures are valuable in applications where conformational rigidity and specific three-dimensional arrangements are desired, such as in molecular machinery and advanced electronic materials.

Conclusion

The reactivity of poly-brominated aromatic precursors is a critical consideration in the design of complex organic materials. This guide has highlighted that while structurally similar, 1,3,5-tris(4-bromophenyl)benzene and 1,2,4,5-tetrakis(4-bromophenyl)benzene exhibit significantly different reactivities in Suzuki-Miyaura cross-coupling reactions. The less sterically hindered 1,3,5-tris(4-bromophenyl)benzene is the more reactive and often preferred building block for creating porous and symmetrical structures. In contrast, the more sterically congested 1,2,4,5-tetrakis(4-bromophenyl)benzene offers a pathway to unique, highly substituted systems, albeit with the need for more rigorous reaction conditions. A comprehensive understanding of these structure-reactivity relationships is essential for the successful and efficient synthesis of next-generation functional materials.

References

• Scientific Laboratory Supplies. 1,3,5-Tris(4-bromophenyl)benzene, 97%. [Link]

• Gutzler, R., et al. (2009). Surface mediated synthesis of 2D covalent organic frameworks: 1,3,5-tris(4-bromophenyl)benzene on graphite(001), Cu(111), and Ag(110). Chemical Communications, (33), 4456-4458. [Link]

• Lee, C.-H., et al. (2000). Efficient Cross-Coupling Reactions of Aryl Chlorides and Bromides with Phenyl- or Vinyltrimethoxysilane Mediated by a Palladium/Imidazolium Chloride System. Organic Letters, 2(14), 2129–2131. [Link]

• Chembk. 1,3,5-Tris(4-bromophenyl)benzene. [Link]

• So, C. M., et al. (2009). Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. The Journal of Organic Chemistry, 74(11), 4349–4352. [Link]

• Denmark, S. E., et al. (2009). Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. Journal of the American Chemical Society, 131(8), 3104–3118. [Link]

• PubChem. 1,2,4,5-Tetrakis(4-bromophenyl)benzene. [Link]

• Ponomarenko, S. A., et al. (2006). Star-Shaped Oligothiophenes for Solution-Processible Organic Electronics: Flexible Aliphatic Spacers Approach. Chemistry of Materials, 18(17), 4101–4108. [Link]

• Grill, L., et al. (2015). On-surface Ullmann coupling. Nature Chemistry, 7(5), 419-423. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Yin, J., & Liebscher, J. (2014). Sterically Demanding Aryl–Alkyl Suzuki–Miyaura Coupling. Chemical Communications, 50(25), 3321-3323. [Link]

• Liu, W., et al. (2020). Direct Cross-Couplings of Aryl Nonaflates with Aryl Bromides under Nickel Catalysis. The Journal of Organic Chemistry, 85(5), 3535–3544. [Link]

• Zhang, Y., et al. (2016). Pd-Catalyzed, Highly Selective C(sp2)−Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Molecules, 21(11), 1489. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

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• 3. scientificlabs.co.uk [scientificlabs.co.uk]
• 4. 1,2,4,5-Tetrakis(4-bromophenyl)benzene | C30H18Br4 | CID 129832309 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Comparing 1,2,4,5-tetrakis(4-bromophenyl)benzene with hexabromobenzene

Architectural Precursors in Advanced Materials: A Comparative Guide to 1,2,4,5-Tetrakis(4-bromophenyl)benzene and Hexabromobenzene

The Philosophy of Node Selection in Materials Science

As an application scientist specializing in framework materials and complex organic synthesis, I frequently consult with research teams designing next-generation porous polymers, optoelectronics, and gas-storage frameworks. The most critical decision in designing these architectures is the selection of the central aromatic node. The core geometry dictates the steric strain, the solubility of reaction intermediates, and the ultimate topology of the synthesized material.

Two of the most prominent brominated precursors used in modern cross-coupling are 1,2,4,5-tetrakis(4-bromophenyl)benzene (TBPB) and hexabromobenzene (HBB) . While both serve as multi-directional coupling hubs, their reactivity profiles and spatial demands are fundamentally opposed.

Mechanistic Causality: Pre-Extended vs. Compact Cores

TBPB features a central benzene ring decorated with four 4-bromophenyl arms. This "pre-extended" architecture physically distances the reactive carbon-bromine (C-Br) bonds from the central steric bulk. When subjected to Yamamoto or Suzuki coupling, the phenyl spacers allow the growing polymer chains to twist out of plane, creating the intrinsic microporosity required for Nanoporous Organic Frameworks (NPOFs)[1].

Conversely, HBB is the ultimate "compact" node. With six bromine atoms directly bound to a single aromatic ring, the steric penalty for functionalization is immense. Synthesizing hexasubstituted benzenes (such as hexakis(azulen-2-yl)benzenes or star-shaped terpyridine monomers) via a six-fold Suzuki-Miyaura coupling requires overcoming extreme crowding[2][3]. The catalyst must insert into a C-Br bond flanked by bulky substituents, making reductive elimination the rate-limiting bottleneck.

Caption: Logical decision tree for selecting brominated precursors based on target material topology.

Quantitative Performance Comparison

To objectively evaluate these precursors, we must look at their behavior under standard cross-coupling conditions and the properties of their resulting materials.

Property / Metric	1,2,4,5-Tetrakis(4-bromophenyl)benzene (TBPB)	Hexabromobenzene (HBB)
Core Topology	4-fold, planar core with twisted phenyl arms	6-fold, highly compact and rigid
Steric Hindrance (C-Br)	Low to Moderate	Extremely High
Typical Target Material	NPOFs, Conjugated Microporous Polymers (CMPs)	Star-shaped monomers, Propeller molecules
Preferred Coupling	Yamamoto (Ni-catalyzed), Suzuki	6-fold Suzuki-Miyaura
Optimal Catalyst	Ni(COD)₂ / 2,2'-bipyridyl	Pd(dppf)Cl₂
Resulting Surface Area	Up to ~1500 m²/g (e.g., NPOF-2)[1]	N/A (Typically forms discrete, non-porous molecules)
Gas Uptake Capacity	High (e.g., 1.45 wt% H₂ at 77 K)[4]	Low/None (Used for optoelectronics/coordination)[3]

Self-Validating Experimental Methodologies

A protocol is only as reliable as its built-in validation checkpoints. Below are the field-proven, step-by-step workflows for utilizing both precursors, emphasizing the causality behind the reagents.

Protocol A: Synthesis of NPOF-2 via Yamamoto Homocoupling of TBPB

Yamamoto coupling utilizes stoichiometric Nickel(0) to homocouple aryl halides. We use TBPB to generate NPOF-2, a highly porous framework used for gas storage[5].

Step-by-Step Methodology:

• Inert Preparation: In a nitrogen-filled glovebox, charge a Schlenk flask with TBPB (0.736 mmol), Ni(COD)₂ (3.75 mmol), 1,5-cyclooctadiene (COD) (3.75 mmol), and 2,2'-bipyridyl (3.75 mmol)[1]. Causality: Ni(COD)₂ is highly oxygen-sensitive. The addition of extra COD prevents the premature decomposition of the Ni(0) species, while 2,2'-bipyridyl acts as a strongly coordinating bidentate ligand to stabilize the oxidative addition intermediate.

• Solvent Addition: Add 60 mL of anhydrous DMF and 40 mL of freshly distilled THF. Causality: The DMF/THF mixture is critical. THF solubilizes the growing oligomers just long enough to ensure a high degree of polymerization before the framework becomes insoluble and precipitates.

• Polymerization: Seal the flask, remove it from the glovebox, and heat at 80°C for 48 hours.

• Workup & Validation Checkpoint: Quench with concentrated HCl to destroy unreacted Ni. Perform Soxhlet extraction with THF and methanol for 24 hours. Self-Validation: The success of the polymerization is visually confirmed by total insolubility in all organic solvents. Analytically, perform a Nitrogen sorption isotherm at 77 K. A successful NPOF-2 synthesis will yield a Type I isotherm with a BET surface area exceeding 1,200 m²/g, validating the structural integrity of the 3D network[1][4].

Protocol B: Six-Fold Suzuki-Miyaura Coupling of HBB

Synthesizing hexakis-substituted benzenes requires forcing conditions due to the massive steric bulk of HBB[2].

Step-by-Step Methodology:

• Reagent Assembly: Combine HBB (1 equiv), the arylboronic acid pinacol ester (e.g., azulene-2-boronic acid pinacol ester, 8-10 equiv), and Na₂CO₃ (excess) in a Schlenk flask.

• Solvent Degassing: Add a mixture of 1,4-dioxane and H₂O (5:1 ratio). Degas via three freeze-pump-thaw cycles. Causality: Oxygen must be rigorously excluded to prevent homocoupling of the boronic ester, which would consume the excess reagent needed to drive the 6-fold substitution to completion.

• Catalyst Addition: Add Pd(dppf)Cl₂ (20 mol% relative to HBB). Causality: We specifically choose Pd(dppf)Cl₂ because the 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand has a large bite angle (99°). This wide angle forces the palladium center into a geometry that dramatically accelerates reductive elimination—the exact step where sterically hindered couplings typically stall[2][3].

• Heating & Kinetic Monitoring: Heat the reaction at 80°C to 110°C for 16 to 96 hours, depending on the bulk of the boronic ester[2][3].

• Workup & Validation Checkpoint: Extract with CH₂Cl₂, dry, and concentrate. Self-Validation: Before column chromatography, run a MALDI-TOF mass spectrometry analysis. The presence of a [M-Ar]+ peak indicates incomplete coupling (penta-substituted intermediate). The reaction is only validated when the single hexasubstituted mass peak is strictly observed. Purify via size exclusion chromatography (BioBeads S-X1) to separate the massive product from homocoupled byproducts[2].

Caption: Self-validating workflow for the 6-fold Suzuki-Miyaura cross-coupling of Hexabromobenzene.

Conclusion

The divergence between 1,2,4,5-tetrakis(4-bromophenyl)benzene and hexabromobenzene perfectly illustrates how molecular-level steric design scales up to macroscopic material properties. TBPB is the undisputed champion for generating high-surface-area, gas-capturing networks due to its pre-extended, low-strain geometry. In contrast, HBB is a specialized core reserved for synthesizing dense, star-shaped optoelectronic molecules, provided the chemist employs large-bite-angle palladium catalysts to force the sterically demanding couplings to completion.

References

• Systematic Postsynthetic Modification of Nanoporous Organic Frameworks for Enhanced CO2 Capture from Flue Gas and Landfill Gas.
• Revisiting hexakis(azulen-2-yl)benzenes: a new synthetic approach using Suzuki cross-coupling. Canadian Science Publishing.
• Towards 2D and 3D Coordination Polymers: Synthesis of Shape-Persistent Star Monomers with 2,2′:6′,2′′-Terpyridin-4. Thieme Connect.
• 2-D and 3-D monomers used for the construction of NPOF-1, NPOF-2, and...
• Nickel-catalyzed synthesis of nanoporous organic frameworks and their potential use in gas storage applic

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. race.elsevierpure.com [race.elsevierpure.com]

X-Ray Crystallography Comparison of Tetraphenylbenzene Derivatives: Structural Topologies and Packing Motifs

As a Senior Application Scientist specializing in structural chemistry and materials science, I frequently evaluate rigid organic scaffolds for applications in covalent organic frameworks (COFs), organic light-emitting diodes (OLEDs), and aggregation-induced emission (AIE) materials. Tetraphenylbenzene (TPB) derivatives are premier candidates for these applications due to their sterically hindered, nonplanar topologies.

This guide objectively compares the crystallographic properties of key TPB isomers, providing mechanistic insights into their crystal packing and detailing the experimental workflows required to resolve their structures.

Mechanistic Insights: The Causality of Nonplanar Topologies

When designing molecular architectures, the spatial arrangement of aromatic rings dictates the material's macroscopic properties. In TPB derivatives, the proximity of contiguous phenyl rings creates severe steric hindrance (Pauli repulsion) between the ortho-hydrogen atoms. To relieve this strain, the peripheral phenyl rings are forced to twist out of the plane of the central benzene core.

This twisting has profound structural and electronic consequences[1]:

• Suppression of π-π Stacking: The propeller-like topology physically prevents the face-to-face π-π stacking commonly seen in planar polycyclic aromatic hydrocarbons.

• Dominance of C-H···π Interactions: Crystal packing is instead governed by weaker, highly directional C-H···π interactions and van der Waals forces, leading to crystallization in distinct 2D sheets.

• Electronic Isolation: The large torsion angles limit extended π-conjugation across the molecule, resulting in widened HOMO-LUMO gaps, lower degrees of self-association, and enhanced solubility compared to planar analogues.

Comparative Structural Analysis

To understand how substitution patterns affect crystal packing, we must compare the X-ray crystallographic data of three primary isomers: 1,2,3,4-TPB, 1,2,4,5-TPB, and 1,2,3,5-TPB, using Hexaphenylbenzene (HPB) as an extreme steric reference.

Table 1: Crystallographic Parameters of Tetraphenylbenzene Isomers

Compound	Crystal System	Space Group	Peripheral Ring Torsion Angles	Primary Intermolecular Contacts
1,2,3,4-Tetraphenylbenzene	Orthorhombic	Pbcn	22.2° and 40.2°	C-H···π, van der Waals
1,2,4,5-Tetraphenylbenzene	Monoclinic	P21/c	~65° - 88°	C-H···π (Embraces), Sheet packing
1,2,3,5-Tetraphenylbenzene	Monoclinic	P21/n	~45° - 75°	C-H···π
Hexaphenylbenzene (Ref)	Orthorhombic	Pna21 / Pnna	65.1° - 88.6°	Edge-to-face C-H···π

Performance & Structural Breakdown:

• 1,2,3,4-TPB: Adopts a chiral propeller configuration. Single-crystal X-ray diffraction (SCXRD) reveals that the peripheral rings are twisted by 40.2° and 22.2° relative to the central ring. The observed interplanar angles confirm the absence of strong electronic interactions between the phenyl rings, making it an excellent insulating spacer[2].

• 1,2,4,5-TPB: Crystallizes in the monoclinic P21/c space group. The structure consists of 2D sheets held together by characteristic molecular "embraces" with C-H···centroid distances of ~2.81 Å. This specific packing motif makes 1,2,4,5-TPB an ideal node for synthesizing highly crystalline, porous 3D COFs[1].

• 1,2,3,5-TPB: Often isolated as a catalytic byproduct, its asymmetrical substitution pattern yields distinct NMR and crystallographic signatures, with torsion angles varying widely to accommodate the uneven steric bulk[3].

Experimental Workflows & Self-Validating Protocols

A self-validating protocol is essential for reproducible crystallographic analysis. Below are the field-proven methodologies for resolving the structures of TPB derivatives, ranging from macroscopic single crystals to polycrystalline nanomaterials.

Protocol 1: Single Crystal Growth and SCXRD (For >5 μm crystals)

• Solvent Selection & Dissolution: Dissolve 50 mg of the TPB derivative in a minimal volume of dichloromethane (CH2Cl2) or hexanes. Causality: These solvents provide optimal solubility gradients for nonplanar arenes, preventing rapid precipitation.

• Crystallization: Allow the solvent to evaporate slowly at 20°C in a vibration-free environment.

• Quality Assessment (Validation): Monitor for block-like morphologies under a polarized light microscope. Complete optical extinction under cross-polarizers confirms the single-crystal nature.

• Data Collection: Mount a suitable crystal (e.g., 0.3 x 0.4 x 0.35 mm) on a diffractometer utilizing Mo-Kα radiation (λ = 0.71073 Å). Maintain the sample at cryogenic temperatures (e.g., 213 K) to minimize thermal atomic motion and improve high-angle reflection intensity[2].

• Structure Solution: Solve using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F^2. Validation: Ensure the final R-factor is < 0.05 and the Goodness-of-Fit (S) is near 1.0.

Protocol 2: 3D Electron Diffraction (cRED) for Polycrystalline COFs (<1 μm)

When 1,2,4,5-TPB derivatives are polymerized into 3D COFs, they often form nano-crystals that are too small for conventional SCXRD.

• Sample Preparation: Disperse the TPB-COF powder in dry ethanol and drop-cast the suspension onto a carbon-coated copper TEM grid.

• Cryo-cRED Collection: Cool the sample to liquid nitrogen temperatures to mitigate electron beam damage. Collect continuous rotation electron diffraction (cRED) data across a wide tilt range.

• Ab Initio Solution: Extract intensities treating them as kinematical. Validation: Locate all non-hydrogen atoms directly from the electrostatic potential map, ensuring refined bond lengths (e.g., C-C ~1.55 Å) match theoretical geometric restraints[4].

Structural Determination Workflow

Workflow for structural determination of TPB derivatives via SCXRD and cRED.

References

• Structural Features in Crystals of Derivatives of Benzene with Multiple Contiguous Phenyl Substituents Source: ACS Publications (Crystal Growth & Design) URL:[Link]

• Structure of 1,2,3,4-tetraphenylbenzene Source: IUCr Journals (Acta Crystallographica Section C) URL:[Link]

• Characterization of Tetra-aryl Benzene Isomers by Using Preparative Gas Chromatography with Mass Spectrometry, Nuclear Magnetic Resonance Spectroscopy, and X-ray Crystallographic Methods Source: ACS Publications (Analytical Chemistry) URL:[Link]

• Atomic-resolution structures from polycrystalline covalent organic frameworks with enhanced cryo-cRED Source: Nature Communications (via PMC) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Atomic-resolution structures from polycrystalline covalent organic frameworks with enhanced cryo-cRED - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 1,2,4,5-Tetrakis(4-bromophenyl)benzene and its Analytical Reference Standard Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the precise and exacting world of analytical chemistry, the quality of a reference standard is paramount. It is the bedrock upon which the accuracy and reliability of experimental data are built. This guide provides a comprehensive overview of 1,2,4,5-tetrakis(4-bromophenyl)benzene, a molecule of interest in materials science and organic electronics, and navigates the current landscape of its availability as an analytical reference standard.

Due to the limited commercial availability of certified 1,2,4,5-tetrakis(4-bromophenyl)benzene reference standards, this guide will also offer a comparative analysis with a readily available and structurally related alternative: 1,3,5-Tris(4-bromophenyl)benzene . This comparison aims to equip researchers with the necessary information to make informed decisions when a certified standard for the primary compound is not procurable.

The Role of High-Purity Reference Standards

Analytical reference standards are highly characterized materials used to ensure the identity, purity, and concentration of a substance. In drug development and materials science, they are indispensable for:

• Method validation: Establishing the performance characteristics of analytical procedures.

• Instrument calibration: Ensuring the accuracy of analytical instruments.

• Quantification: Accurately determining the concentration of a target analyte in a sample.

• Impurity profiling: Identifying and quantifying impurities in a substance.

The absence of a certified reference standard for a compound like 1,2,4,5-tetrakis(4-bromophenyl)benzene presents a significant challenge for researchers, necessitating a thorough in-house characterization or the use of a suitable, well-characterized alternative.

1,2,4,5-Tetrakis(4-bromophenyl)benzene: A Technical Profile

1,2,4,5-tetrakis(4-bromophenyl)benzene is a polyaromatic hydrocarbon characterized by a central benzene ring substituted with four bromophenyl groups. Its structure lends itself to applications in the development of organic light-emitting diodes (OLEDs), covalent organic frameworks (COFs), and other advanced materials.

Chemical and Physical Properties:

Property	Value	Source
IUPAC Name	1,2,4,5-tetrakis(4-bromophenyl)benzene	[PubChem][1]
CAS Number	1347702-48-0	[PubChem][1]
Molecular Formula	C₃₀H₁₈Br₄	[PubChem][1]
Molecular Weight	698.1 g/mol	[PubChem][1]

Challenges in Sourcing as a Reference Standard:

A thorough search of commercial suppliers reveals that while 1,2,4,5-tetrakis(4-bromophenyl)benzene is available for purchase, it is not typically offered as a certified analytical reference standard. This means that crucial documentation, such as a Certificate of Analysis (CoA) detailing purity, identity, and characterization methods, may not be readily available or may not meet the stringent requirements for a reference material.

A Comparative Analysis: 1,3,5-Tris(4-bromophenyl)benzene as a Viable Alternative

Given the sourcing challenges, 1,3,5-Tris(4-bromophenyl)benzene emerges as a practical alternative for many analytical applications. It shares a similar polyaromatic and brominated structure, making it a potentially suitable surrogate for method development and as a qualitative comparison point.

Feature	1,2,4,5-Tetrakis(4-bromophenyl)benzene	1,3,5-Tris(4-bromophenyl)benzene
CAS Number	1347702-48-0	7511-49-1
Molecular Formula	C₃₀H₁₈Br₄	C₂₄H₁₅Br₃
Molecular Weight	698.1 g/mol	543.09 g/mol
Availability as a Standard	Limited to non-existent	Readily available with stated purity (e.g., 97%) from major suppliers.[2]
Purity Certification	Not typically provided	Certificates of Analysis are often available.[2]

Structural and Symmetry Differences:

The key difference lies in the substitution pattern and symmetry of the molecules. 1,2,4,5-tetrakis(4-bromophenyl)benzene has a less symmetrical C₂h point group, while 1,3,5-Tris(4-bromophenyl)benzene possesses a higher D₃h symmetry. These structural differences will manifest in their respective analytical data, particularly in NMR spectroscopy.

Experimental Protocols for the Characterization of Brominated Phenylbenzene Standards

For researchers who either synthesize 1,2,4,5-tetrakis(4-bromophenyl)benzene in-house or wish to verify the identity and purity of a purchased sample, a combination of analytical techniques is essential. The following protocols are based on standard methods for the characterization of similar polyaromatic compounds.

Synthesis of Tetraphenylbenzene Derivatives

The synthesis of tetraphenylbenzene derivatives can be achieved through various organic reactions. One common method involves a [4+2] cycloaddition (Diels-Alder reaction) between a substituted cyclopentadienone and a substituted acetylene, followed by a dehydrogenation step.[3] Another approach is the copper-catalyzed dimerization of γ,δ-unsaturated ketones.[4] A procedure for the synthesis of hexakis(4-bromophenyl)benzene from hexaphenylbenzene provides a relevant example of a bromination reaction on a polyaromatic core.[5]

Analytical Characterization Workflow

A multi-technique approach is crucial for the unambiguous identification and purity assessment of a reference standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure and assess purity.

Protocol for 1,3,5-Tris(4-bromophenyl)benzene:

• Sample Preparation: Accurately weigh approximately 5-10 mg of the sample and dissolve it in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Acquire a ¹H NMR spectrum. The spectrum is expected to show signals in the aromatic region (typically δ 7.0-8.0 ppm). The integration of the signals should correspond to the number of protons on the phenyl rings.

• ¹³C NMR Acquisition: Acquire a ¹³C NMR spectrum. This will provide information on the number of unique carbon environments in the molecule, which is useful for confirming the substitution pattern.

Expected Results: The symmetry of 1,3,5-Tris(4-bromophenyl)benzene will result in a relatively simple spectrum. For 1,2,4,5-tetrakis(4-bromophenyl)benzene, a more complex spectrum is anticipated due to its lower symmetry.

Mass Spectrometry (MS)

Objective: To confirm the molecular weight and elemental composition.

Protocol:

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile, or dichloromethane).

• Analysis: Analyze the sample using an appropriate mass spectrometry technique, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) with a suitable ionization source (e.g., Electron Ionization (EI) or Electrospray Ionization (ESI)).

• Data Interpretation: The mass spectrum should show a molecular ion peak (or a pseudomolecular ion peak in the case of ESI) corresponding to the calculated molecular weight of the compound. The isotopic pattern of the molecular ion will be characteristic of a compound containing multiple bromine atoms.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the compound.

Protocol for 1,3,5-Tris(4-bromophenyl)benzene (purity >98.0% by HPLC is commercially available[6]):

• Column: Use a reverse-phase C18 column.

• Mobile Phase: A gradient of water and a suitable organic solvent like acetonitrile or methanol.

• Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., around 254 nm).

• Sample Preparation: Prepare a stock solution of the sample in a suitable solvent (e.g., THF or dichloromethane) and dilute it to an appropriate concentration with the mobile phase.

• Injection and Analysis: Inject the sample and run the HPLC analysis.

• Purity Calculation: The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Conclusion

While 1,2,4,5-tetrakis(4-bromophenyl)benzene is a compound of significant interest, its limited availability as a certified analytical reference standard poses a challenge for researchers. This guide has provided a technical overview of the compound and presented a viable and commercially available alternative in 1,3,5-Tris(4-bromophenyl)benzene. By understanding the properties of both compounds and employing rigorous analytical characterization techniques, researchers can confidently proceed with their studies, ensuring the integrity and reliability of their results. The provided experimental workflows serve as a foundation for the in-house characterization of these and similar polyaromatic compounds.

References

• Organic Syntheses. (n.d.). Hexakis(4-bromophenyl)benzene. Coll. Vol. 10, p.456 (2004); Vol. 79, p.1 (2002). Retrieved from [Link]

• Journal of Advanced Scientific Research. (2020).

• Chemical Communications. (2018). Synthesis of 1,2,4,5-tetra-substituted benzenes via copper-catalyzed dimerization of γ,δ-unsaturated ketones. 54(56), 7733-7736. Retrieved from [Link]

• PubChem. (n.d.). 1,2,4,5-Tetrakis(4-bromophenyl)benzene. Retrieved from [Link]

Sources

• 1. 1,2,4,5-Tetrakis(4-bromophenyl)benzene | C30H18Br4 | CID 129832309 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3,5-三(4-溴苯基)苯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. sciensage.info [sciensage.info]
• 4. Synthesis of 1,2,4,5-tetra-substituted benzenes via copper-catalyzed dimerization of γ,δ-unsaturated ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. 1,3,5-Tris(4-bromophenyl)benzene | 7511-49-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

FTIR spectroscopy analysis of 1,2,4,5-tetrakis(4-bromophenyl)benzene derivatives

FTIR Spectroscopy Analysis of 1,2,4,5-Tetrakis(4-bromophenyl)benzene Derivatives: A Comparative Guide on Sampling Modalities

Introduction

1,2,4,5-tetrakis(4-bromophenyl)benzene (TBPB) and its functionalized derivatives, such as N1,N1,N4,N4-tetrakis(4-bromophenyl)benzene-1,4-diamine (TPA-4Br), are critical building blocks for synthesizing Conjugated Microporous Polymers (CMPs) and Nanoporous Organic Frameworks (NPOFs)[1]. Structural validation of these precursors relies heavily on Fourier Transform Infrared (FTIR) spectroscopy to confirm diagnostic C-Br stretches (typically 1070–1016 cm⁻¹) and aromatic C=C skeletal vibrations (1576 and 1499 cm⁻¹)[1].

However, the extreme crystallinity, steric bulk, and hydrophobicity of these molecules frequently cause severe spectral artifacts when analyzed using traditional sampling modalities. This guide objectively compares the analytical performance of Diamond Attenuated Total Reflectance (ATR-FTIR) against traditional alternatives—KBr Pellet Transmission and Diffuse Reflectance (DRIFTS)—providing causal explanations and self-validating protocols to ensure maximum scientific integrity.

Mechanistic Causality: The Physics of Sampling Highly Crystalline Aromatics

The physical state of TBPB derivatives dictates their interaction with infrared radiation. Choosing the wrong modality fundamentally compromises data integrity due to the following optical phenomena:

• The Christiansen Effect (Transmission/KBr): Traditional transmission requires grinding the sample into an IR-transparent KBr matrix. For quantitative linearity, the sample's particle size must be smaller than the wavelength of the incident IR light (< 2 µm). Because TBPB derivatives form rigid, highly crystalline lattices, they resist uniform pulverization. When particles exceed the IR wavelength, anomalous dispersion occurs (the Christiansen effect). This manifests as asymmetric, "flat-headed" peaks and a severely sloping baseline.

• Hygroscopic Artifacts (Transmission/KBr): KBr is inherently hygroscopic. The mechanical energy of grinding accelerates atmospheric moisture absorption, introducing broad O-H stretching (~3440 cm⁻¹) and H-O-H bending (~1630 cm⁻¹) artifacts. If you are functionalizing TBPB with amine or hydroxyl groups, these moisture bands will completely mask your critical functional group transformations.

• Evanescent Wave Dynamics (Diamond ATR): ATR-FTIR bypasses grinding entirely. The solid sample is compressed directly against a diamond crystal. An evanescent wave penetrates the sample to a depth ( dp​ ) of roughly 2 to 15 µm, depending on the wavelength. Because penetration is deeper at lower frequencies, the critical C-Br stretches in the fingerprint region yield exceptionally strong, highly resolved signals without the risk of flat-headed saturation or moisture contamination.

Product vs. Alternatives: Performance Comparison

Analytical Metric	Diamond ATR-FTIR (Recommended)	KBr Pellet Transmission (Alternative 1)	DRIFTS (Alternative 2)
Sample Prep Time	< 1 minute	10–15 minutes	5 minutes
Christiansen Effect Risk	None (No grinding required)	High (Due to extreme crystallinity)	Moderate
Moisture Artifact Risk	Low (No hygroscopic matrix)	High (KBr absorbs atmospheric H₂O)	High
C-Br Peak Resolution	Excellent (Deep penetration at low cm⁻¹)	Good (Only if perfectly ground)	Variable
Spectral Linearity	Requires software ATR correction	Follows Beer-Lambert Law	Requires Kubelka-Munk transform
Sample Recovery	Non-destructive (100% recoverable)	Destructive (Trapped in KBr)	Destructive

Experimental Protocols: Self-Validating Systems

Every analytical workflow must contain internal checks to validate the integrity of the data in real-time.

Protocol 1: Diamond ATR-FTIR (Recommended)

Causality: High pressure ensures intimate contact between the rigid crystal lattice of the sample and the evanescent wave, maximizing the signal-to-noise ratio without altering the sample's polymorphic state.

• Background Validation: Collect a background spectrum of the clean diamond crystal in the air. Self-Validation: Ensure the total energy throughput is >95% of factory specifications to confirm crystal cleanliness.

• Sample Application: Deposit 2–5 mg of the pure TBPB derivative directly onto the center of the diamond crystal.

• Pressure Application: Engage the high-pressure anvil (typically applying ~10,000 psi) until the slip-clutch clicks.

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution from 4000 to 400 cm⁻¹.

• Data Processing: Apply an ATR correction algorithm. Self-Validation: The software corrects the wavelength-dependent penetration depth, ensuring the relative peak intensities match traditional transmission libraries.

Protocol 2: KBr Pellet Transmission (Alternative 1)

Causality: Vacuum pressing removes entrapped air, preventing the formation of opaque, fragile pellets that scatter IR light[2].

• Sample Preparation: Mix 1–2 mg of the TBPB derivative with 100 mg of IR-grade, oven-dried KBr.

• Grinding: Grind vigorously in an agate mortar for 3–5 minutes under an infrared lamp to minimize moisture uptake.

• Pressing: Transfer the powder to a 13 mm die and press at 10 tons under a vacuum for 2 minutes[2].

• Acquisition & Validation: Place the pellet in the transmission holder and acquire the spectrum. Self-Validation: Visually inspect the baseline. A sloping baseline from 4000 to 2000 cm⁻¹ immediately indicates inadequate grinding (particle size > 2 µm), rendering the spectrum invalid for quantitative comparison.

Workflow Visualization

Decision matrix and self-validating workflow for FTIR analysis of TBPB derivatives.

Sources

• 1. rsc.org [rsc.org]
• 2. Should I be using KBr pellets in FTIR Spectroscopy - Specac Ltd [specac.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2,4,5-tetrakis(4-bromophenyl)benzene

As researchers and scientists, our responsibility extends beyond discovery and innovation to include the safe and environmentally conscious management of the chemical entities we handle. This guide provides a detailed, step-by-step protocol for the proper disposal of 1,2,4,5-tetrakis(4-bromophenyl)benzene, a complex brominated aromatic compound. The procedures outlined here are grounded in established safety principles and regulatory standards to ensure the protection of personnel and the environment.

Compound Identification and Hazard Assessment

For procedural guidance, we can infer the primary hazards from structurally similar compounds. For instance, 1,2,4,5-tetrakis(bromomethyl)benzene is classified as a substance that causes severe skin burns and eye damage .[2] Similarly, other complex brominated aromatics are noted for causing serious eye and skin irritation.[3][4] Therefore, it is imperative to handle 1,2,4,5-tetrakis(4-bromophenyl)benzene as, at minimum, a severe irritant and a potential corrosive, with significant long-term environmental risk if not disposed of correctly.

Table 1: Chemical and Physical Properties of 1,2,4,5-tetrakis(4-bromophenyl)benzene

Property	Value	Source
Molecular Formula	C₃₀H₁₈Br₄	PubChem[1]
Molecular Weight	698.1 g/mol	PubChem[1]
Appearance	Solid (assumed)	N/A
Known Hazards	Data not available; presumed hazardous based on structure.	N/A

Core Principles of Hazardous Waste Management

Before detailing the specific protocol, it is crucial to adhere to the universal principles of laboratory chemical waste management. These practices are foundational to a safe laboratory environment.

• Segregation is Paramount: Never mix different classes of chemical waste. Halogenated organic solids must be kept separate from non-halogenated organics, acids, bases, and aqueous waste.[5] Improper mixing can lead to dangerous chemical reactions or complicate the final disposal process.

• Know Your Waste: All characteristics and compatibilities of the chemicals must be understood to predict the nature of the waste and determine appropriate collection methods.[6]

• Proper Labeling: All waste containers must be clearly and accurately labeled with their contents to prevent accidental mixing and to ensure they are handled correctly by waste management personnel.

• Use of Approved Containers: Chemical waste must be stored in containers that are chemically resistant to their contents and can be securely sealed.

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the safe disposal of 1,2,4,5-tetrakis(4-bromophenyl)benzene from a laboratory setting.

Step 1: Personal Protective Equipment (PPE) Before handling the compound, ensure you are wearing appropriate PPE. Based on the hazards of analogous compounds, the minimum required PPE includes:

• Chemical-resistant gloves (e.g., nitrile).

• Safety goggles and a face shield to protect against dust particles.

• A laboratory coat.

• Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of any fine dust.

Step 2: Waste Segregation and Collection Designate a specific waste stream for "Halogenated Organic Solids."

• All solid waste contaminated with 1,2,4,5-tetrakis(4-bromophenyl)benzene, including residual powder, contaminated weighing paper, and disposable spatulas, should be placed in this stream.

• Do not dispose of this chemical down the sink or in the regular trash. This is critical to prevent the release of persistent organic pollutants into the environment.

Step 3: Container Selection and Labeling

• Container: Use a wide-mouth, sealable container made of a material compatible with aromatic compounds (e.g., a high-density polyethylene (HDPE) bucket or a glass jar with a screw-top lid). The container must be in good condition, with no cracks or leaks.

• Labeling: The container must be labeled clearly as "HAZARDOUS WASTE: HALOGENATED ORGANIC SOLIDS."

  • List all contents, including "1,2,4,5-tetrakis(4-bromophenyl)benzene."

  • Include the approximate amount of waste.

  • Add appropriate hazard pictograms (e.g., exclamation mark for irritant, corrosion symbol based on analogous compounds).

  • Include the date accumulation started and the name of the generating laboratory/researcher.

Step 4: Temporary Storage in the Laboratory

• Store the sealed waste container in a designated, secondary containment bin within the laboratory.

• This storage area should be away from heat sources and incompatible materials.

• The container must remain closed at all times except when adding waste.

Step 5: Arranging for Final Disposal The definitive and required method for disposing of halogenated organic waste is high-temperature incineration .

• Mechanism: This process uses controlled combustion at extremely high temperatures to break down the complex organic molecule into simpler, less harmful components like carbon dioxide, water, and hydrogen bromide (HBr).

• Regulatory Requirement: To ensure the complete destruction of halogenated compounds and prevent the formation of highly toxic byproducts such as polybrominated dibenzodioxins and dibenzofurans, specialized incineration is required.[7] According to the EU Industrial Emissions Directive, waste containing more than 1% halogenated organic substances must be incinerated at a minimum temperature of 1100°C .[8][9]

• Procedure: Contact your institution's Environmental Health and Safety (EHS) department to arrange for a hazardous waste pickup. They are responsible for consolidating waste and sending it to a licensed hazardous waste disposal facility capable of meeting these stringent thermal treatment requirements.[3]

Spill and Decontamination Procedures

In case of an accidental spill:

• Alert personnel in the immediate area and restrict access.

• Wearing full PPE, gently sweep up the solid material, avoiding the creation of dust.

• Use a dustpan and brush designated for chemical waste.

• Place the collected material into your labeled "Halogenated Organic Solids" waste container.

• Clean the spill area with a cloth dampened with a suitable solvent (e.g., acetone or ethanol), then wash with soap and water.

• All cleaning materials (cloths, contaminated gloves) must also be disposed of as hazardous waste.

Disposal of Contaminated Materials

• Empty Containers: The original container of 1,2,4,5-tetrakis(4-bromophenyl)benzene should be triple-rinsed with a suitable organic solvent (e.g., toluene or acetone). The rinsate must be collected and disposed of as liquid halogenated organic waste. After rinsing and air-drying, the defaced container can often be disposed of as regular laboratory glass or plastic waste, but confirm this with your institutional EHS policy.

• Contaminated Labware: Non-disposable glassware should be decontaminated by rinsing with a solvent, which is then collected as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1,2,4,5-tetrakis(4-bromophenyl)benzene.

Caption: Waste Disposal Workflow for 1,2,4,5-tetrakis(4-bromophenyl)benzene.

References

• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Zero Waste Europe. (n.d.). Incineration.
• Unknown. (n.d.). Hazardous Waste Segregation. Retrieved from a university website's environmental health and safety page.
• El-Naas, M. H. (2017). Halogenated Wastes Safe Disposal: Polychlorinated biphenyls.
• Unknown. (n.d.). Basic principles of waste incineration.
• Sigma-Aldrich. (n.d.). 1,2,4,5-Tetrakis(bromomethyl)benzene Safety Information.
• NextSDS. (n.d.). 1,2,4,5-Tetrakis(bromomethyl)benzene — Chemical Substance Information.
• Fisher Scientific. (2025). Safety Data Sheet: 1,2,4,5-Tetrakis(bromomethyl)benzene.
• Tokyo Chemical Industry. (2025). Safety Data Sheet: Tetrakis(4-bromophenyl)methane.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 129832309, 1,2,4,5-Tetrakis(4-bromophenyl)benzene.
• Echemi. (n.d.). 1,3,5-Tris(4-bromophenyl)benzene SDS.
• NextSDS. (n.d.). 1,2,3,4,5,6-Hexakis(4-bromophenyl)benzene — Chemical Substance Information.
• CAMEO Chemicals. (n.d.). 1,2,4,5-Tetramethylbenzene.
• Halder, J., et al. (2025). Modern Approaches to Green Bromination for a Sustainable Future. Engineered Science Publisher.
• Dolly Corporation. (2025). Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations.
• FUJIFILM Wako Chemicals. (2025). Safety Data Sheet: Bromobenzene.
• Jakab, E., et al. (2006).
• Google Patents. (1990). US4954648A - Method for the bromination of aromatic compound.
• Reddit r/chemistry. (2017). Safely handling a liter of Bromine?.

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